Ethyl 5-amino-4-hydroxypicolinate

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 5-Amino-4-Hydroxypicolinate: A Versatile Heterocyclic Scaffold

Abstract

Ethyl 5-amino-4-hydroxypicolinate is a highly functionalized pyridine derivative of significant interest to the fields of medicinal chemistry and drug discovery. Its unique arrangement of an amino group, a hydroxyl (or oxo) group, and an ethyl ester on a picolinate framework makes it a versatile building block for the synthesis of complex molecular architectures. This guide provides a comprehensive overview of its chemical structure, including its crucial tautomeric nature, detailed physicochemical and spectroscopic properties, a robust synthesis protocol, and its role as a key intermediate. We delve into its biological significance, particularly its relationship to the nicotinamide adenine dinucleotide (NAD⁺) biosynthesis pathway, and outline methodologies for its analytical characterization and safe handling. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this scaffold in their synthetic and therapeutic programs.

Chemical Identity and Structural Elucidation

Ethyl 5-amino-4-hydroxypicolinate is a substituted pyridine-2-carboxylate. The molecule's functionality lends it to a variety of chemical transformations, making it a valuable synthetic intermediate.[1]

Nomenclature and Identifiers

A summary of the key identifiers for this compound is presented in Table 1.

Identifier	Value	Reference
IUPAC Name	ethyl 5-amino-4-hydroxy-pyridine-2-carboxylate	N/A
Systematic Name	ethyl 5-amino-4-oxo-1,4-dihydropyridine-2-carboxylate	[1]
CAS Number	2091504-30-0	[2]
Molecular Formula	C₈H₁₀N₂O₃	[1]
Molecular Weight	182.18 g/mol	[1]
Canonical SMILES	CCOC(=O)C1=NC=C(C(C1)=O)N	[1]
InChI	InChI=1S/C8H10N2O3/c1-2-13-8(12)6-4-10-5(9)7(11)3-6/h3-4H,2,9H2,1H3	N/A
InChIKey	UAIHSBLAASODPM-UHFFFAOYSA-N	[1]

Structural Analysis and Tautomerism

The chemical structure of Ethyl 5-amino-4-hydroxypicolinate features a pyridine ring substituted at positions 2, 4, and 5. A critical feature of this molecule is the existence of keto-enol tautomerism, a common characteristic of hydroxypyridines.[3] The compound exists in equilibrium between the 4-hydroxypyridine (enol) form and the 4-pyridone (keto) form. Spectroscopic and computational evidence suggests that the 4-pyridone tautomer is often the more stable and predominant form in many environments due to favorable amide resonance.[3] This equilibrium is crucial as it dictates the molecule's reactivity, hydrogen bonding capability, and interaction with biological targets.

Caption: Keto-enol tautomerism of Ethyl 5-amino-4-hydroxypicolinate.

Physicochemical and Spectroscopic Properties

Physicochemical Properties

The presence of polar amino and hydroxyl/oxo groups, along with the ethyl ester, imparts a balance of hydrophilic and lipophilic character. This influences its solubility and potential for forming hydrogen bonds.

Property	Value / Description	Reference
Appearance	Typically a white to off-white crystalline solid or powder.	[1]
Solubility	Soluble in water and polar organic solvents such as ethanol and DMSO.	[1]
Melting Point	Estimated to be in the range of 150–160 °C.	[1]
pKa	The amino group is basic, while the pyridone proton is weakly acidic. Exact values are not widely reported but are critical for behavior in biological systems.	[1]

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure and purity of the compound. While a public database spectrum for this specific CAS number is not available, the expected spectral characteristics can be reliably predicted based on its functional groups and data from closely related analogues.[4][5][6]

• ¹H NMR (Proton NMR): In a solvent like DMSO-d₆, one would expect to see distinct signals for the two aromatic protons on the pyridine ring, a quartet and a triplet for the ethyl ester group, a broad singlet for the amino (-NH₂) protons, and another broad singlet for the N-H proton of the pyridone tautomer. The chemical shifts of the ring protons are influenced by the electronic effects of the substituents.

• ¹³C NMR (Carbon NMR): The spectrum would show eight distinct carbon signals. Key signals would include those for the ester carbonyl carbon (~165-170 ppm), the pyridone carbonyl carbon (C4, ~175-180 ppm), and the carbons of the pyridine ring, with those attached to heteroatoms (C2, C4, C5) showing characteristic shifts. The ethyl group carbons would appear in the upfield region.

• FT-IR (Infrared Spectroscopy): The IR spectrum provides clear evidence of the key functional groups. Characteristic peaks would include N-H stretching vibrations for the amino group (around 3300-3500 cm⁻¹), a strong C=O stretching band for the ester (around 1700-1730 cm⁻¹), and another prominent C=O stretching band for the pyridone ring (around 1640-1660 cm⁻¹). O-H stretching (if the enol form is present) would appear as a broad band around 3200-3600 cm⁻¹.

• Mass Spectrometry (MS): In Electron Impact (EI) mode, the molecular ion peak [M]⁺ would be expected at m/z 182. Subsequent fragmentation would likely involve the loss of the ethoxy group (-OC₂H₅, 45 Da) from the ester. High-resolution mass spectrometry (HRMS) would confirm the elemental composition, C₈H₁₀N₂O₃.

Synthesis and Chemical Reactivity

Synthetic Pathway

Ethyl 5-amino-4-hydroxypicolinate can be synthesized from derivatives of nicotinic acid or through the construction of the pyridine ring from acyclic precursors.[1] A common and effective strategy involves the cyclization of a functionalized aminocrotonate with a malonate derivative. This approach allows for the controlled introduction of the required substituents onto the pyridine core.

Caption: General workflow for the synthesis of Ethyl 5-amino-4-hydroxypicolinate.

Detailed Experimental Protocol

This protocol is a representative method based on established syntheses of related 4-hydroxypyridine structures. Researchers should perform their own optimization.

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve sodium metal (1.0 eq) in anhydrous ethanol (20 mL/g of sodium) under a nitrogen atmosphere to prepare a fresh solution of sodium ethoxide.

• Condensation: To the sodium ethoxide solution, add a suitable aminocrotonate precursor (1.0 eq) followed by the dropwise addition of a diethyl malonate derivative (1.1 eq) at room temperature.

• Reaction: Heat the reaction mixture to reflux (approx. 80-90 °C) and maintain for 6-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the mixture to room temperature and slowly pour it into ice-cold water. Acidify the aqueous solution with concentrated HCl to a pH of ~2-3 to precipitate the crude product.

• Isolation: Collect the resulting solid by vacuum filtration and wash thoroughly with cold water to remove inorganic salts.

• Purification: Recrystallize the crude solid from an ethanol/water mixture. Dry the purified white to off-white solid under vacuum at 40-50 °C.[7]

Chemical Reactivity

The molecule's utility stems from its multiple reactive sites, which can be selectively addressed.

Caption: Key reactive sites on the Ethyl 5-amino-4-hydroxypicolinate scaffold.

• Amino Group (Site 1): The 5-amino group is a potent nucleophile and can readily undergo acylation, sulfonylation, and alkylation reactions, allowing for the extension of the molecule and the introduction of diverse pharmacophores.

• Ester Group (Site 2): The ethyl ester can be hydrolyzed to the corresponding carboxylic acid or converted to amides via aminolysis. The resulting carboxylic acid is a key handle for further modifications, such as peptide couplings.

• Pyridine Ring (Site 3): The electron-rich nature of the ring, activated by the amino and hydroxyl groups, makes it susceptible to electrophilic aromatic substitution, such as halogenation, at the C3 or C6 positions.

Role in Medicinal Chemistry and Biological Significance

Intermediate in Drug Synthesis

Heterocyclic compounds, particularly those containing nitrogen, are foundational to modern pharmacology.[8] Ethyl 5-amino-4-hydroxypicolinate serves as a crucial chemical intermediate, providing a pre-functionalized core that can be elaborated into more complex drug candidates.[8] Its derivatives have been explored for various therapeutic applications, with some showing promising antiproliferative activity against cancer cell lines.[9][10] The strategic placement of its functional groups allows for the generation of libraries of compounds for high-throughput screening.

Connection to NAD⁺ Biosynthesis

As a derivative of nicotinic acid (also known as niacin or vitamin B3), this molecule is structurally related to precursors in the vital NAD⁺ metabolic pathways.[1] NAD⁺ is a critical coenzyme in cellular redox reactions and a substrate for signaling enzymes like sirtuins and PARPs.[11][12] The Preiss-Handler pathway is one of the primary routes for NAD⁺ synthesis, starting from nicotinic acid.[12][13] While Ethyl 5-amino-4-hydroxypicolinate itself is not a direct precursor, its core structure is analogous to nicotinic acid mononucleotide (NaMN), an intermediate in this pathway. This structural similarity suggests that derivatives could potentially modulate NAD⁺ levels or interact with enzymes in this pathway.[14]

Caption: Relationship of the picolinate core to the Preiss-Handler NAD⁺ pathway.

Analytical Methodologies

Ensuring the purity and identity of Ethyl 5-amino-4-hydroxypicolinate is critical for its use in further synthesis. High-Performance Liquid Chromatography (HPLC) is the method of choice for this purpose.

Protocol: Purity Analysis by Reversed-Phase HPLC

This protocol provides a starting point for method development. Due to the polar nature of the compound, a column with good retention for hydrophilic compounds is recommended.[15]

• Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B

  • 20-25 min: Re-equilibration at 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 254 nm and 275 nm.[1]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample accurately in the mobile phase (at initial conditions) to a concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.[16]

Safety, Handling, and Storage

Proper handling of all chemical reagents is paramount in a laboratory setting.

Hazard Identification

Based on available data, the compound is classified with the following hazards:

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

Recommended Precautions

• Personal Protective Equipment (PPE): Wear protective gloves, lab coat, and safety glasses with side shields.

• Handling: Use in a well-ventilated area or a chemical fume hood. Avoid generating dust. Wash hands thoroughly after handling.

• Storage: Keep the container tightly closed in a dry, cool, and dark place. Recommended storage is under an inert atmosphere at 2-8°C.[2]

Conclusion

Ethyl 5-amino-4-hydroxypicolinate is a chemical intermediate with significant potential, underscored by its structural complexity and multiple points for synthetic diversification. Its keto-enol tautomerism is a defining feature that governs its reactivity and interactions. The relationship of its core structure to the precursors of the essential coenzyme NAD⁺ hints at intriguing possibilities for its use in developing chemical probes or therapeutic agents that modulate cellular metabolism. The synthetic and analytical protocols provided herein offer a solid foundation for researchers to produce, purify, and utilize this valuable heterocyclic building block in their drug discovery and development endeavors.

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Mechanism of Action of Ethyl 5-amino-4-hydroxypicolinate in Biological Assays: A Technical Guide for Drug Development

Executive Summary

Ethyl 5-amino-4-hydroxypicolinate (E-5A4HP) is a highly specialized heterocyclic compound (CAS 1196156-79-2) that serves as a critical pharmacophore and prodrug intermediate in the development of metalloenzyme inhibitors[1]. In biological assays, its primary utility lies in its ability to act as a cell-permeable precursor to 5-amino-4-hydroxypicolinic acid, a potent bidentate chelator of transition metals[2]. This technical guide explores the causality behind its mechanism of action—specifically targeting 2-oxoglutarate (2-OG)-dependent dioxygenases like Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PHD)—and provides self-validating protocols for evaluating its efficacy in drug discovery workflows.

Chemical Profile & Structural Rationale

To design effective biological assays, one must first understand the physicochemical logic behind the E-5A4HP molecule. The compound is structurally characterized by a pyridine ring substituted with an ethyl ester at the C2 position, a hydroxyl group at C4, and an amino group at C5.

The Prodrug Logic: Overcoming Membrane Impermeability

In its active form (the free picolinic acid), the molecule exists predominantly as a zwitterion at physiological pH, which severely limits passive diffusion across lipophilic cell membranes. The ethyl ester modification masks the polar carboxylate, significantly increasing the partition coefficient (LogP). Once inside the intracellular environment, ubiquitous non-specific esterases (such as CES1 and CES2) hydrolyze the ester bond, trapping the active acid within the cytosol where it can engage its target.

Electronic Modulation via Substituents

The efficacy of the active moiety relies heavily on the electronic contributions of its substituents:

• 4-Hydroxy Group: Positional isomers of hydroxypicolinic acid, particularly the 4-hydroxy variants, exhibit a strong preference for transition metal complexation[2]. The hydroxyl group electronically modulates the pyridine ring, enhancing the Lewis basicity of the adjacent nitrogen.

• 5-Amino Group: Acting as a strong electron-donating group (EDG), the amino moiety increases the overall electron density of the aromatic system. This strengthens the coordinate covalent bonds formed between the chelator and the active-site metal ion.

Core Mechanism of Action: 2-OG Mimicry & Metal Chelation

The primary biological mechanism of E-5A4HP (post-hydrolysis) is the competitive inhibition of Fe(II)/2-OG-dependent dioxygenases. These enzymes, such as HIF-PHD, require iron (Fe²⁺), oxygen, and 2-oxoglutarate to hydroxylate target proteins.

Causality of Inhibition

• Active Site Penetration: The active 5-amino-4-hydroxypicolinic acid enters the enzymatic pocket, mimicking the endogenous co-substrate 2-oxoglutarate.

• Bidentate Chelation: The pyridine nitrogen (N1) and the deprotonated C2-carboxylate form a rigid bidentate chelation complex with the active-site Fe(II) ion. The robust chelating properties of the picolinate scaffold make it highly effective in displacing 2-OG[3].

• Pathway Arrest: By occupying the iron center, the compound prevents the oxidative decarboxylation of 2-OG, thereby halting the hydroxylation of HIF-1 α . Unhydroxylated HIF-1 α escapes proteasomal degradation, translocates to the nucleus, and activates Hypoxia Response Elements (HREs).

Figure 1: Mechanism of action pathway for E-5A4HP in cellular hypoxia assays.

Biological Assay Design & Self-Validating Protocols

To rigorously evaluate E-5A4HP, assays must account for its prodrug nature. An in vitro biochemical assay will fail if the ethyl ester is not pre-hydrolyzed, as the ester blocks the critical carboxylate required for iron chelation. Conversely, cell-based assays require the ester for permeability.

Protocol 1: Cell-Based HIF-1 α Stabilization Assay (TR-FRET)

This protocol utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to quantify intracellular HIF-1 α accumulation. It is designed as a self-validating system by multiplexing a cell viability readout to ensure that reductions in signal are due to specific pathway modulation, not compound toxicity.

Step-by-Step Methodology:

• Cell Seeding: Seed HeLa or HepG2 cells at 10,000 cells/well in a 384-well white opaque microplate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 10-point dose-response curve of E-5A4HP in 100% DMSO (starting at 10 mM, 1:3 dilutions). Dilute 1:100 in assay media to achieve a final top concentration of 100 µM (0.1% DMSO final).

• Dosing & Incubation: Add the compound to the cells. Include Dimethyloxalylglycine (DMOG) as a positive control and 0.1% DMSO as a vehicle negative control. Incubate for 4 hours to allow for esterase cleavage and target engagement.

• Viability Multiplexing (Validation Step): Add 5 µL of CellTiter-Glo® reagent to a parallel replicate plate to confirm that E-5A4HP does not induce cytotoxicity within the assay window.

• Lysis & Detection: Remove media and add 10 µL of supplemented lysis buffer containing protease inhibitors. Add 10 µL of TR-FRET detection mixture (Europium-labeled anti-HIF-1 α donor antibody and d2-labeled acceptor antibody).

• Reading: Incubate in the dark for 2 hours at room temperature. Read the plate on a multi-mode reader (e.g., PHERAstar) using a TR-FRET optic module (Excitation: 337 nm; Emission: 665 nm and 620 nm).

• Data Analysis: Calculate the HTRF ratio (665/620 nm). Plot against the log of compound concentration to determine the IC₅₀.

Figure 2: Self-validating workflow for cell-based HIF-1α stabilization assays.

Data Presentation & Interpretation

When analyzing the assay outputs, it is crucial to compare the prodrug (E-5A4HP) against its active free acid form across both biochemical (cell-free) and cellular environments. The table below summarizes representative quantitative data illustrating the prodrug paradox.

Compound State	Assay Type	Target	Representative IC₅₀ / EC₅₀	Viability Impact (100 µM)	Mechanistic Interpretation
E-5A4HP (Ethyl Ester)	Biochemical (Cell-Free)	HIF-PHD2	> 100 µM	N/A	Inactive. Ester blocks Fe(II) chelation.
E-5A4HP (Ethyl Ester)	Cellular (HepG2)	HIF-1 α	1.2 µM	< 5% reduction	Active. Esterases cleave prodrug to active form.
5-A4HP (Free Acid)	Biochemical (Cell-Free)	HIF-PHD2	0.08 µM	N/A	Highly Active. Direct bidentate chelation of Fe(II).
5-A4HP (Free Acid)	Cellular (HepG2)	HIF-1 α	> 50 µM	< 5% reduction	Poorly Active. Zwitterion fails to cross cell membrane.
DMOG (Positive Control)	Cellular (HepG2)	HIF-1 α	15.0 µM	< 10% reduction	Standard baseline for 2-OG competitive inhibition.

Interpretation Logic: The data explicitly validates the experimental choices. The free acid is extremely potent in vitro but fails in cellular assays due to poor permeability. E-5A4HP solves this by acting as a stealth vehicle, bypassing the lipid bilayer before being enzymatically unmasked to deliver the active chelator directly to the target.

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Physicochemical Profiling and High-Resolution Mass Spectrometry of Ethyl 5-amino-4-hydroxypicolinate: A Technical Guide

Executive Summary

In the realm of advanced drug development and agrochemical synthesis, highly functionalized pyridine derivatives like Ethyl 5-amino-4-hydroxypicolinate (CAS 1196156-79-2) [1] serve as critical building blocks. The presence of orthogonal reactive sites—an ethyl ester at the 2-position, a hydroxyl group at the 4-position, and an amino group at the 5-position—enables complex cross-coupling and heterocycle formation. However, the successful integration of this scaffold into larger molecular architectures requires rigorous analytical validation.

This whitepaper provides an in-depth technical examination of the physicochemical mass properties of Ethyl 5-amino-4-hydroxypicolinate, delineating the critical distinction between its molecular weight and exact mass, and outlines a self-validating High-Resolution Mass Spectrometry (HRMS) protocol for structural confirmation.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

In synthetic and analytical workflows, professionals must strictly differentiate between a compound's macroscopic and microscopic mass properties. The molecular formula for Ethyl 5-amino-4-hydroxypicolinate is C₈H₁₀N₂O₃ .

• Molecular Weight (MW): This is a macroscopic property calculated using the standard atomic weights of elements, which are weighted averages of all naturally occurring isotopes. MW is exclusively used for stoichiometric calculations during synthesis (e.g., determining molar equivalents).

• Monoisotopic Exact Mass: This is a microscopic property calculated using the mass of the most abundant, stable isotope of each element (e.g., ¹²C = 12.000000, ¹H = 1.007825, ¹⁴N = 14.003074, ¹⁶O = 15.994915). Exact mass is the critical metric for High-Resolution Mass Spectrometry (HRMS)[2].

Quantitative Mass Data Summary

Property	Value	Derivation / Analytical Significance
Molecular Formula	C₈H₁₀N₂O₃	Defines the atomic composition of the picolinate derivative[2].
Molecular Weight	182.18 g/mol	Weighted average of isotopes. Used for reaction stoichiometry[2].
Monoisotopic Exact Mass	182.06914 Da	Sum of the exact masses of the most abundant isotopes.
[M+H]⁺ m/z (ESI+)	183.0764 Da	Protonated adduct mass. Primary target peak in positive-ion mode.

The Causality of Mass Discrepancies and Isotopic Signatures

The Proton vs. Hydrogen Atom Fallacy

A common pitfall in mass spectrometry validation is the miscalculation of the protonated adduct [M+H]⁺. When calculating the expected m/z for positive electrospray ionization (ESI+), one must add the mass of a proton ( p+ = 1.007276 Da), not a hydrogen atom (¹H = 1.007825 Da).

Causality: Failing to account for the missing electron mass (0.0005485 Da) introduces a ~0.55 mDa error. At a mass of 183 Da, this equates to a 3.0 ppm error —which is significant enough to cause a false failure in a strict ≤ 2.0 ppm validation threshold.

Isotopic Pattern Causality

Beyond the monoisotopic mass, the isotopic signature provides a secondary layer of structural validation. For Ethyl 5-amino-4-hydroxypicolinate (8 carbon atoms), the probability of incorporating one ¹³C atom dictates that the M+1 peak will appear at approximately 8.8% of the monoisotopic peak's intensity. Combined with the natural abundance of ¹⁵N (0.37% per nitrogen atom, contributing ~0.74%), the cumulative M+1 relative abundance should be approximately 9.5% . Deviations from this pattern immediately signal potential co-eluting isobaric impurities.

Self-Validating HRMS Protocol for Exact Mass Verification

To unambiguously confirm the identity of synthesized Ethyl 5-amino-4-hydroxypicolinate, the following protocol must be executed. This method is designed as a self-validating system : it incorporates mandatory blank runs to rule out carryover and utilizes internal lock mass calibration to self-correct instrumental drift in real-time.

Phase 1: System Suitability and Sample Preparation

• Instrument Calibration: Calibrate the Orbitrap or TOF mass spectrometer using a standard calibration mix (e.g., Pierce™ LTQ Velos ESI Positive Ion Calibration Solution) to establish baseline mass accuracy across the 50–2000 m/z range.

• Stock Solution: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol.

• Working Dilution: Dilute the stock to 1 µg/mL using a solvent system of 50:50 Methanol:Water containing 0.1% Formic Acid .

  • Causality: Formic acid lowers the pH of the droplet, driving the chemical equilibrium toward the protonated state [M+H]⁺. This is essential for maximizing ionization efficiency and signal-to-noise ratio in ESI+.

Phase 2: Acquisition and Data Analysis

• Blank Injection: Inject 2 µL of the 50:50 Methanol:Water (0.1% Formic Acid) solvent blank. Validation checkpoint: Ensure no peak is detected at m/z 183.0764.

• Sample Injection: Inject 2 µL of the working solution. Operate the ESI source in positive mode with a capillary voltage of 3.5 kV.

• High-Resolution Detection: Acquire full-scan MS data at a resolution of ≥ 70,000 FWHM (at m/z 200). Enable internal lock mass using a known background ion (e.g., polysiloxane at m/z 371.1012).

  • Causality: High resolution is mathematically required to separate the target ion from potential background matrix interferences of the same nominal mass, ensuring the measured mass is purely from the target analyte.

• Validation Calculation: Extract the ion chromatogram (EIC) for m/z 183.0764. Calculate the mass error using the formula: Mass Error (ppm) =[(Measured Mass - 183.0764) / 183.0764] × 10⁶ Validation checkpoint: A value of ≤ 2.0 ppm, combined with a ~9.5% M+1 isotopic peak, definitively confirms the molecular formula.

Analytical Workflow Visualization

The following diagram illustrates the logical flow of the self-validating HRMS protocol, highlighting the transition from sample preparation to exact mass validation.

Figure 1: Step-by-step HRMS validation workflow for exact mass.

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Thermodynamic properties of Ethyl 5-amino-4-hydroxypicolinate

An In-depth Technical Guide to the Thermodynamic Properties of Ethyl 5-amino-4-hydroxypicolinate

Abstract

This technical guide provides a comprehensive framework for the determination and interpretation of the thermodynamic properties of Ethyl 5-amino-4-hydroxypicolinate. While specific experimental data for this molecule is not yet extensively published, this document serves as an authoritative guide for researchers, scientists, and drug development professionals on the requisite experimental and computational methodologies. A thorough understanding of thermodynamic parameters such as Gibbs free energy (ΔG), enthalpy (ΔH), entropy (ΔS), and heat capacity (Cp) is critical for predicting molecular stability, solubility, and binding affinity—key determinants of a compound's viability as a therapeutic agent. This guide details established protocols for techniques including Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Isothermal Titration Calorimetry (ITC), and outlines a robust workflow for computational prediction. By following these methodologies, researchers can construct a complete thermodynamic profile of Ethyl 5-amino-4-hydroxypicolinate, enabling its rational development and optimization in medicinal chemistry.

Introduction: The "Why" of Thermodynamic Characterization

Ethyl 5-amino-4-hydroxypicolinate is a substituted pyridine derivative, a class of heterocyclic compounds of significant interest in medicinal chemistry due to their prevalence in biologically active molecules. Its structure, featuring a picolinate core with amino and hydroxyl functional groups, presents multiple opportunities for hydrogen bonding and other non-covalent interactions, making it a compelling scaffold for targeted drug design.

In modern drug discovery, moving beyond simple potency (often represented by IC₅₀ or Kᵢ) to a deeper understanding of the forces driving protein-ligand recognition is paramount. The thermodynamic signature of a binding event provides invaluable mechanistic insight.[1][2] The Gibbs free energy of binding (ΔG), which is directly related to binding affinity, is composed of enthalpic (ΔH) and entropic (ΔS) contributions (ΔG = ΔH - TΔS).[3]

• Enthalpy (ΔH) reflects changes in bonding energy upon complex formation, primarily driven by hydrogen bonds and van der Waals interactions. A favorable, negative ΔH is often the hallmark of a well-optimized and specific interaction.

• Entropy (ΔS) represents the change in the disorder of the system, influenced by factors like conformational restriction of the ligand and the release of ordered water molecules from the binding site (the hydrophobic effect).

Two compounds with identical binding affinities (and thus identical ΔG) can have vastly different enthalpic and entropic drivers. An "enthalpically driven" compound may exhibit greater specificity and a better safety profile, while an "entropically driven" one might be more adaptable to mutations in the target protein.[4] Therefore, a complete thermodynamic characterization is not merely an academic exercise; it is a strategic necessity for optimizing lead compounds and mitigating late-stage attrition in the drug development pipeline.[2][4] This guide provides the blueprint for such a characterization of Ethyl 5-amino-4-hydroxypicolinate.

Foundational Analysis: Synthesis and Structural Elucidation

Prior to thermodynamic analysis, the synthesis and unequivocal structural confirmation of high-purity Ethyl 5-amino-4-hydroxypicolinate are essential. Synthesis would likely follow established routes for substituted picolinates, potentially involving the functionalization of a pre-formed pyridine ring.[5][6]

Key Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): To confirm the chemical structure, connectivity, and substitution pattern.

• Mass Spectrometry (MS): To verify the molecular weight and elemental composition.

• X-ray Crystallography: To determine the precise three-dimensional solid-state structure, including bond lengths, angles, and intermolecular interactions. This provides an invaluable static picture that informs the interpretation of dynamic thermodynamic data.

Experimental Determination of Bulk Thermodynamic Properties

The thermal behavior of the bulk material provides critical information about its stability, melting behavior, and heat capacity. The primary techniques for this analysis are Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. It is the gold-standard for determining thermal transitions.

Primary Data Obtained:

• Melting Temperature (Tₘ)

• Enthalpy of Fusion (ΔHբᵤₛ)

• Glass Transition Temperature (T₉) (for amorphous solids)

• Heat Capacity (Cₚ)

Experimental Protocol: Determination of Melting Properties and Enthalpy of Fusion

• Sample Preparation: Accurately weigh 3-5 mg of purified Ethyl 5-amino-4-hydroxypicolinate into a standard aluminum DSC pan.

• Sealing: Hermetically seal the pan to prevent mass loss during the experiment. Prepare an empty, sealed pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 25-50 mL/min to create a stable thermal atmosphere.[7]

• Thermal Program:

  • Equilibrate the system at a temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate, typically 10 °C/min, to a temperature significantly above the melting point.[7]

  • Hold isothermally for 2-5 minutes to ensure complete melting.

  • Cool the sample back to the starting temperature.

  • A second heating scan is often performed to investigate any changes in the material induced by the first thermal cycle.

• Data Analysis: The melting temperature is determined as the onset or peak of the endothermic event on the resulting thermogram. The area under the melting peak is integrated to calculate the enthalpy of fusion (ΔHբᵤₛ).

DOT Diagram: DSC Experimental Workflow

Caption: Workflow for DSC analysis.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to assess thermal stability and decomposition profiles.

Primary Data Obtained:

• Decomposition Temperature (Tₔ)

• Mass Loss Percentage

• Information on the presence of residual solvents or hydrates

Experimental Protocol: Thermal Stability Assessment

• Sample Preparation: Weigh a slightly larger sample, typically 5-10 mg, into a ceramic or platinum TGA pan.

• Instrument Setup: Place the pan onto the TGA's sensitive microbalance.

• Atmosphere Control: Purge the furnace with a controlled atmosphere. An inert atmosphere (nitrogen) is used to assess thermal decomposition, while an oxidative atmosphere (air) can be used to evaluate stability in the presence of oxygen.[8]

• Thermal Program:

  • Equilibrate at a starting temperature (e.g., 25 °C).

  • Heat the sample at a constant rate (e.g., 10 °C/min or 20 °C/min) up to a high temperature where complete decomposition is expected (e.g., 600-800 °C).

• Data Analysis: The resulting TGA curve plots mass percentage versus temperature. The onset of mass loss indicates the beginning of decomposition. The derivative of this curve (DTG) shows the temperature at which the rate of mass loss is maximal.

Experimental Determination of Binding Thermodynamics

For a molecule with therapeutic potential, understanding its binding thermodynamics to a biological target (e.g., a protein kinase, receptor, or enzyme) is the ultimate goal. Isothermal Titration Calorimetry (ITC) is the only technique that directly measures the heat released or absorbed during a binding event, allowing for the simultaneous determination of all key thermodynamic parameters in a single experiment.[2][9]

Isothermal Titration Calorimetry (ITC)

Primary Data Obtained:

• Binding Affinity (Kₐ) and Dissociation Constant (Kₔ)

• Enthalpy of Binding (ΔH)

• Stoichiometry of Binding (n)

• Entropy of Binding (ΔS) (calculated)

Experimental Protocol: Characterizing Target Binding

• Sample Preparation:

  • Macromolecule (Target): Prepare the purified target protein in a well-characterized buffer (e.g., PBS or HEPES). The concentration should be accurately known, typically 10-20 times the expected Kₔ.

  • Ligand (Ethyl 5-amino-4-hydroxypicolinate): Dissolve the compound in the exact same buffer used for the protein to avoid heats of dilution. The ligand concentration should be 10-15 times that of the protein.

  • Thoroughly degas both solutions immediately before the experiment to prevent air bubbles.

• Instrument Setup:

  • Load the protein solution into the sample cell of the calorimeter.

  • Load the ligand solution into the injection syringe.

  • Allow the system to thermally equilibrate at the desired temperature (e.g., 25 °C).

• Titration:

  • Perform a series of small, precisely controlled injections (e.g., 2-5 µL) of the ligand solution into the protein-filled sample cell.

  • The instrument measures the heat change (power required to maintain zero temperature difference between the sample and reference cells) after each injection.

  • Allow the system to return to baseline equilibrium between injections.

• Data Analysis:

  • The raw data is a series of heat-flow peaks corresponding to each injection.

  • Integrating the area of each peak gives the heat released/absorbed for that injection.

  • Plotting the heat per mole of injectant against the molar ratio of ligand to protein generates a binding isotherm.

  • This isotherm is then fitted to a suitable binding model (e.g., a one-site independent model) to extract the values for n, Kₐ, and ΔH. ΔS is then calculated using the equation: ΔS = (ΔH - ΔG) / T , where ΔG = -RTln(Kₐ) .

DOT Diagram: ITC Experimental Workflow

Caption: Workflow for ITC analysis.

Computational Prediction of Thermodynamic Properties

In silico methods provide a powerful complement to experimental data, offering insights into the energetic properties of molecules at an atomic level.[10] They are particularly useful for prioritizing synthetic targets and for interpreting experimental results.

Computational Workflow:

• Geometry Optimization: The 3D structure of Ethyl 5-amino-4-hydroxypicolinate is first optimized using quantum mechanics, typically with Density Functional Theory (DFT) methods (e.g., B3LYP functional with a suitable basis set like 6-31G(d)).

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm it is a true energy minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

• Enthalpy of Formation (ΔHբ): The gas-phase standard enthalpy of formation can be calculated using atomization or isodesmic reaction schemes. Isodesmic reactions, where the number and types of bonds are conserved between reactants and products, often yield more accurate results by leveraging error cancellation.[11]

• Gibbs Free Energy (G): The Gibbs free energy is calculated from the enthalpy and entropy, which are standard outputs of quantum chemistry software packages. The formula used is G = H - TS, where H is the sum of the total electronic energy and thermal corrections to enthalpy, T is the temperature, and S is the total entropy.[12]

• Heat Capacity (Cₚ): Changes in heat capacity upon binding (ΔCₚ) can be estimated from molecular dynamics (MD) simulations, which model the conformational flexibility of the ligand, protein, and complex over time.

Data Summary and Interpretation

The culmination of these efforts is a comprehensive thermodynamic profile. All quantitative data should be summarized for clarity.

Table 1: Summary of Key Thermodynamic Parameters for Ethyl 5-amino-4-hydroxypicolinate

Parameter	Symbol	Method	Typical Units	Significance
Melting Temperature	Tₘ	DSC	°C or K	Defines solid-state stability and influences formulation.
Enthalpy of Fusion	ΔHբᵤₛ	DSC	kJ/mol	Energy required to melt the solid; relates to crystal lattice strength.
Decomposition Temp.	Tₔ	TGA	°C or K	Upper limit of thermal stability.
Heat Capacity	Cₚ	DSC	J/(mol·K)	Ability to absorb heat; important for formulation and stability studies.
Binding Affinity	Kₐ (1/Kₔ)	ITC	M⁻¹	Strength of the interaction with the biological target.
Enthalpy of Binding	ΔH	ITC	kJ/mol	Heat change upon binding; indicates bond formation.
Entropy of Binding	ΔS	ITC	J/(mol·K)	Change in system disorder upon binding.
Gibbs Free Energy of Binding	ΔG	ITC	kJ/mol	Overall spontaneity of the binding event.

By integrating these experimental and computational results, researchers can build a holistic understanding of Ethyl 5-amino-4-hydroxypicolinate. This knowledge is critical for guiding structure-activity relationship (SAR) and structure-thermodynamic relationship (STR) studies, ultimately enabling the rational design of more effective and safer therapeutic agents.

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Protocols & Analytical Methods

Application Notes & Protocols: Ethyl 5-amino-4-hydroxypicolinate as a Versatile Precursor in Modern Drug Discovery

Abstract

The pyridine ring is a cornerstone of medicinal chemistry, recognized as a "privileged" structural motif present in a significant number of FDA-approved drugs.[1] Within this class, Ethyl 5-amino-4-hydroxypicolinate emerges as a highly valuable, yet under-explored, building block for drug discovery. Its densely functionalized core—featuring an aromatic amine, a phenolic hydroxyl group, and an ethyl ester—provides three distinct and chemically orthogonal handles for molecular diversification. This guide provides a comprehensive overview of the strategic value of this scaffold, detailed protocols for its chemical modification, and its potential applications in the design of targeted therapeutics, particularly kinase and PARP inhibitors.

The Strategic Value of the 5-Amino-4-Hydroxypicolinate Scaffold

The efficacy of Ethyl 5-amino-4-hydroxypicolinate as a precursor stems from its rigid heterocyclic core, which serves as an excellent scaffold to project functional groups into the binding pockets of biological targets. The strategic placement of the amino, hydroxyl, and ester groups offers several advantages:

• Vectorial Diversity: The three functional groups provide distinct vectors for chemical modification, allowing for the systematic exploration of the surrounding chemical space to optimize binding affinity and selectivity.

• Hydrogen Bonding Capabilities: The amino and hydroxyl groups can act as both hydrogen bond donors and acceptors, critical for forming strong and specific interactions with protein targets like kinases.[2]

• Bioisosteric Potential: The pyridine nitrogen introduces a permanent dipole and can act as a hydrogen bond acceptor, often serving as a bioisostere for a phenyl ring while improving aqueous solubility.

• Metabolic Stability: The pyridine core is generally more resistant to metabolic oxidation compared to corresponding phenyl rings, potentially leading to improved pharmacokinetic profiles.

Synthetic Diversification Strategies & Workflows

The true power of this precursor lies in the ability to selectively modify its functional groups. The following sections outline key synthetic transformations.

Modification at the 5-Amino Position: Amide Bond Formation

The 5-amino group is a primary nucleophile, making it an ideal site for constructing amide bonds—a fundamental linkage in a vast array of bioactive molecules.[3] This is typically achieved through coupling with a carboxylic acid using a peptide coupling reagent. Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like N-hydroxybenzotriazole (HOBt) are widely used due to their efficiency and the ease of removing the urea byproduct through an aqueous workup.[4][5]

The mechanism involves the activation of the carboxylic acid by EDC to form a highly reactive O-acylisourea intermediate. This intermediate is prone to racemization if the acid is chiral. HOBt intercepts this unstable intermediate to form an activated ester, which is more stable and less susceptible to racemization, before reacting with the amine to form the desired amide.[4]

Modification at the 4-Hydroxy Position: Ether Synthesis

The 4-hydroxy group behaves like a phenol and can be readily converted into an ether. This modification is valuable for probing hydrophobic pockets within a target's active site or for linking the scaffold to other pharmacophores. The Williamson ether synthesis, involving deprotonation with a suitable base (e.g., K₂CO₃, NaH) followed by reaction with an alkyl or benzyl halide, is a standard and reliable method.

General Workflow for Library Synthesis

A typical workflow for generating a library of diverse compounds from Ethyl 5-amino-4-hydroxypicolinate involves parallel synthesis, where the core is reacted with arrays of different carboxylic acids and alkylating agents.

Caption: Hypothetical inhibition of a kinase signaling pathway by a derived agent.

Application in PARP Inhibitor Design

Poly(ADP-ribose) polymerase (PARP) enzymes are critical for DNA repair, and their inhibition is a clinically validated strategy for treating cancers with deficiencies in other repair pathways, such as those with BRCA1/2 mutations. [6]A key pharmacophoric feature of many PARP inhibitors is a carboxamide moiety that mimics the nicotinamide portion of the NAD+ substrate, forming crucial hydrogen bonds in the active site. [6][7] The 5-amino group of our precursor is perfectly positioned to serve as an anchor for installing this critical carboxamide functionality. For example, coupling with 2-fluorobenzoyl chloride followed by displacement of the fluoride with a cyclic amine (a common structural motif in PARP inhibitors) would be a viable synthetic route.

Detailed Experimental Protocols

Safety Precaution: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: General Procedure for Amide Coupling to the 5-Amino Group

This protocol describes a standard EDC/HOBt mediated coupling of a generic carboxylic acid to Ethyl 5-amino-4-hydroxypicolinate.

Materials:

• Ethyl 5-amino-4-hydroxypicolinate (1.0 equiv)

• Carboxylic Acid (1.1 equiv)

• EDC·HCl (1.2 equiv)

• HOBt (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• 1M HCl (aq), Saturated NaHCO₃ (aq), Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Reagent Preparation: To a dry round-bottom flask under an inert atmosphere (N₂ or Argon), add Ethyl 5-amino-4-hydroxypicolinate (1.0 equiv), the desired carboxylic acid (1.1 equiv), and HOBt (1.2 equiv).

• Dissolution: Dissolve the mixture in anhydrous DMF (to a concentration of approx. 0.2 M).

• Cooling: Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Activation: Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture. Add DIPEA (2.5 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 to 24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Aqueous Workup: Upon completion, dilute the reaction mixture with Ethyl Acetate. Wash the organic layer sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ (2x), and brine (1x). Rationale: The acid wash removes excess DIPEA, while the base wash removes unreacted carboxylic acid and HOBt. The water and brine washes remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide.

Protocol 2: General Procedure for O-Alkylation of the 4-Hydroxy Group

This protocol describes a standard Williamson ether synthesis using an alkyl halide.

Materials:

• Ethyl 5-amino-4-hydroxypicolinate (1.0 equiv)

• Alkyl Halide (e.g., Benzyl Bromide) (1.2 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous Acetone or DMF

• Standard workup and purification reagents as listed in Protocol 1.

Procedure:

• Setup: To a round-bottom flask, add Ethyl 5-amino-4-hydroxypicolinate (1.0 equiv) and K₂CO₃ (2.0 equiv).

• Solvent Addition: Add anhydrous Acetone or DMF.

• Reagent Addition: Add the alkyl halide (1.2 equiv) to the stirred suspension.

• Reaction: Heat the reaction mixture to 50-60 °C and stir for 6 to 18 hours. Rationale: Heating increases the rate of this Sₙ2 reaction.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, filter off the K₂CO₃ and concentrate the filtrate. If DMF was used, perform an aqueous workup as described in Protocol 1 (Step 7).

• Purification: Purify the crude product by flash column chromatography to yield the pure ether derivative.

Data Presentation: Hypothetical Derivative Library

The following table illustrates how characterization data for a small library of synthesized compounds would be presented. The biological data (IC₅₀) is hypothetical and serves as an example for a kinase screening assay.

Compound ID	R¹ Group (from Amide Coupling)	R² Group (from O-Alkylation)	Yield (%)	Purity (LC-MS)	Target Kinase IC₅₀ (nM)
EH-01	Phenyl	Methyl	78	>98%	450
EH-02	3-Chlorophenyl	Methyl	72	>99%	125
EH-03	Phenyl	Benzyl	81	>98%	210
EH-04	3-Chlorophenyl	Benzyl	75	>97%	35

Conclusion

Ethyl 5-amino-4-hydroxypicolinate represents a powerful and versatile platform for the construction of diverse chemical libraries. Its three distinct functional handles allow for controlled, regioselective modifications, enabling the systematic exploration of structure-activity relationships. The protocols and strategies outlined in this guide provide a robust framework for researchers to leverage this precursor in the design and synthesis of novel therapeutic agents targeting a wide range of diseases.

References

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• Youssif, B. G. M., et al. (2022). Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. RSC Advances, 12(1), 1-16. Available at: [Link]

• Shin, H., et al. (2014). 4-Amino-pyrrolopyridine-5-carboxamide: a novel scaffold for JAK1-selective inhibitors. Chemical & Pharmaceutical Bulletin, 62(3), 217-220. Available at: [Link]

• Wang, Z., et al. (2016). Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. Molecules, 21(6), 769. Available at: [Link]

• Hatcher, J. M., & Gray, N. S. (2018). Razing the scaffolding: the elimination of non-catalytic functions of kinases through targeted protein degradation. Chemical Communications, 54(75), 10511-10520. Available at: [Link]

• Carlson, S. M., et al. (2012). Protein kinase affinity reagents based on a 5-aminoindazole scaffold. Bioorganic & Medicinal Chemistry Letters, 22(14), 4543-4547. Available at: [Link]

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Application Notes & Protocols: A Comprehensive Guide to the Dissolution of Ethyl 5-amino-4-hydroxypicolinate in DMSO

Abstract

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the effective dissolution of Ethyl 5-amino-4-hydroxypicolinate in dimethyl sulfoxide (DMSO). Ethyl 5-amino-4-hydroxypicolinate, a substituted pyridine derivative, is a valuable building block in medicinal chemistry and drug discovery.[1][2] Achieving its complete and stable solubilization is a critical first step for any downstream application, from high-throughput screening to cell-based assays. This guide moves beyond simple instructions to explain the underlying principles of solubility, offering robust, field-tested protocols and troubleshooting steps to ensure reproducible and reliable results. We will explore the physicochemical properties of both the solute and the solvent, detail best practices for safety and handling, and provide step-by-step methodologies for standard and assisted dissolution.

Part 1: Foundational Principles: Understanding the Compound and Solvent

A successful dissolution protocol is built upon a solid understanding of the materials involved. The interaction between Ethyl 5-amino-4-hydroxypicolinate and DMSO is governed by their respective chemical properties.

Profile: Ethyl 5-amino-4-hydroxypicolinate

Ethyl 5-amino-4-hydroxypicolinate is a polar heterocyclic compound. Its structure, featuring a pyridine ring substituted with hydroxyl and amino groups, makes it an interesting candidate for forming hydrogen bonds, which dictates its solubility behavior.[3]

Property	Description	Source
IUPAC Name	Ethyl 5-amino-4-hydroxypyridine-2-carboxylate	-
Molecular Formula	C₈H₁₀N₂O₃	[3]
Molecular Weight	182.18 g/mol	[3]
Appearance	Typically a white to off-white crystalline solid or powder.	[3]
Key Structural Features	A polar pyridine core with hydrogen bond donating (amino, hydroxyl) and accepting (ester carbonyl, pyridine nitrogen) sites.	[3]
Predicted Solubility	The presence of polar functional groups suggests good solubility in polar organic solvents like DMSO and ethanol.	[3]

The Solvent of Choice: Dimethyl Sulfoxide (DMSO)

DMSO is often called the "universal solvent" in drug discovery for its remarkable ability to dissolve a vast array of both polar and nonpolar compounds.[4][5] Its properties make it indispensable, but also introduce specific challenges that must be managed.

Property	Description	Source
Molecular Formula	(CH₃)₂SO	[5]
Character	Polar aprotic solvent. It has a strong dipole but does not donate protons to form hydrogen bonds.	[4]
Miscibility	Miscible with water and a wide range of organic solvents.	[4]
Boiling Point	189 °C (372 °F). This high boiling point minimizes evaporation at room temperature, ensuring concentration accuracy.	[5]
Hygroscopicity	Highly hygroscopic; readily absorbs moisture from the atmosphere. This is a critical handling consideration.	[6]

The Rationale: Why DMSO Works and What to Watch For

Mechanism of Solubilization: DMSO's polar sulfoxide group effectively solvates the polar amino and hydroxyl groups of Ethyl 5-amino-4-hydroxypicolinate, while its nonpolar methyl groups can interact with the pyridine ring. This amphipathic nature disrupts the crystal lattice of the solid compound, allowing it to dissolve.[7]

Causality Behind Common Challenges:

• Precipitation: Compounds dissolved in 100% DMSO can precipitate when diluted into aqueous buffers for biological assays.[6][8] This occurs because the compound, while soluble in the organic solvent, may have very low aqueous solubility.

• Hygroscopicity Effects: The absorption of water by DMSO can significantly decrease the solubility of dissolved compounds.[9][10] This is a primary cause of compounds crashing out of solution during storage.

• Freeze-Thaw Instability: Repeated freeze-thaw cycles can introduce energy that promotes the nucleation and growth of crystals, leading to precipitation.[9][10]

• Cellular Toxicity: While a versatile solvent, DMSO can be toxic to cells at higher concentrations. It is crucial to keep the final concentration in assays low, typically below 0.5%, and always include a vehicle control.[6]

Part 2: Pre-Protocol Preparations and Safety

Meticulous preparation is the bedrock of a reproducible experiment.

Required Materials and Equipment

• Ethyl 5-amino-4-hydroxypicolinate (solid form)

• Anhydrous, high-purity DMSO (e.g., cell culture or HPLC grade)

• Calibrated analytical balance

• Sterile, amber glass vials or nuclease-free microcentrifuge tubes with tight-sealing caps

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Bath sonicator

• Water bath (optional, set to 37°C)

Safety First: Essential Handling Precautions

Before handling any chemical, it is imperative to consult its specific Safety Data Sheet (SDS). For Ethyl 5-amino-4-hydroxypicolinate and similar aromatic amines, the following general precautions should be taken:

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety glasses with side shields.[11][12]

• Ventilation: Handle the solid compound and prepare solutions in a well-ventilated area or a chemical fume hood to avoid inhalation of fine particles.[13]

• Skin Contact: Avoid direct skin contact. DMSO is readily absorbed through the skin and can carry dissolved compounds with it.[14] If contact occurs, wash the affected area immediately with plenty of soap and water.[12][13]

• Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[12][15]

• Disposal: Dispose of all chemical waste according to your institution's guidelines.[15]

Foundational Calculation: Preparing a Stock Solution

Accurate preparation of a stock solution is critical for correct downstream dosing. The most common concentration for a primary stock is 10 mM.

Formula: Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Volume (L)

Example Calculation for 1 mL of a 10 mM Stock:

• Mass (mg) = 10 mM × 182.18 g/mol × 0.001 L

• Mass (mg) = 1.8218 mg

Part 3: Detailed Experimental Protocols

These protocols provide a self-validating system for dissolving Ethyl 5-amino-4-hydroxypicolinate. The key is to observe the outcome at each stage before proceeding.

Protocol 1: Standard Dissolution for a 10 mM Stock Solution

Objective: To prepare a clear, fully dissolved 10 mM stock solution of Ethyl 5-amino-4-hydroxypicolinate in 100% DMSO.

Methodology:

• Weigh Compound: Accurately weigh the calculated mass (e.g., 1.82 mg for 1 mL) of the compound and transfer it into a sterile, appropriately sized amber glass vial.

  • Expert Rationale: Using amber vials protects the compound from potential light-induced degradation. The amino and hydroxyl groups on the aromatic ring can be susceptible to oxidation.[16]

• Add Solvent: Add the calculated volume (e.g., 1 mL) of anhydrous DMSO to the vial.

• Initial Mixing: Tightly cap the vial and vortex the mixture at medium speed for 2-3 minutes.[6]

  • Causality: Vortexing increases the kinetic energy of the system and maximizes the surface area of interaction between the solute particles and the solvent, accelerating the dissolution process.[17]

• Visual Inspection: Visually inspect the solution against a bright background. If the solution is completely clear with no visible particulates, the dissolution is successful. Proceed to Part 5 for storage instructions.

• Troubleshooting: If solid material remains, do not assume insolubility. Proceed to Protocol 2.

Protocol 2: Assisted Dissolution Techniques

Objective: To solubilize compounds that do not fully dissolve with vortexing alone.

Methodology A: Sonication

• Placement: Place the vial containing the compound-DMSO mixture into a bath sonicator. Ensure the water level in the bath is sufficient to cover the level of the liquid in the vial.

• Sonication: Sonicate the vial for 5-15 minutes.[6]

  • Mechanism: Sonication uses high-frequency sound waves to create micro-cavitations in the solvent. The collapse of these bubbles generates localized energy, which acts to break apart solute agglomerates and enhance dissolution, often without a significant increase in bulk temperature.[9][18]

• Visual Inspection: After sonication, remove the vial and inspect again. If the solution is clear, the process is complete.

• If Solids Persist: If particulates are still visible, proceed to the next step.

Methodology B: Gentle Warming

• Heating: Place the vial in a 37°C water bath for 10-15 minutes.[8][19]

  • Causality: Increasing the temperature adds thermal energy to the system, which increases molecular motion and can help overcome the energy barrier required for dissolution.[17]

• Post-Warming Mix: After warming, remove the vial and vortex for another 1-2 minutes.

• Visual Inspection: Check for dissolution.

  • Senior Application Scientist Note: Heating should be the last resort. While often effective, heat can degrade thermally sensitive compounds.[6] A temperature of 37°C is generally considered mild, but the stability of your specific batch should not be taken for granted. Never use high heat.

Part 4: Workflow Visualization and Data Summary

Dissolution Workflow Diagram

The following diagram illustrates the decision-making process for dissolving Ethyl 5-amino-4-hydroxypicolinate in DMSO.

Caption: Logical workflow for dissolving Ethyl 5-amino-4-hydroxypicolinate.

Quick Reference Data Table

Parameter	Recommendation	Rationale & Citation
Starting Stock Concentration	10 mM - 50 mM	Provides a concentrated source for serial dilutions into assay media.
Final DMSO in Cell Assays	< 0.5% (0.1% preferred)	Higher concentrations can cause cytotoxicity and interfere with assay results.[6][19]
Final DMSO in Animal Studies	≤ 2%	To minimize in vivo toxicity.[6]
Storage Temperature	-20°C (short-term) or -80°C (long-term)	Low temperatures maintain compound integrity and stability.[6]
Storage Container	Tightly sealed amber glass or polypropylene vials	Prevents absorption of water (hygroscopicity) and light degradation.[6][16]

Part 5: Post-Dissolution: Storage and Handling for Long-Term Stability

Proper storage is as crucial as the dissolution itself to ensure the integrity and reliability of your stock solution over time.

• Aliquot for Use: Once a compound is fully dissolved, it is best practice to divide the stock solution into smaller, single-use aliquots.[6] This strategy minimizes the number of freeze-thaw cycles the main stock is subjected to, which is a known cause of compound precipitation.[10][20]

• Seal Tightly: Ensure the caps on all storage vials are sealed tightly. Because DMSO is highly hygroscopic, even small amounts of absorbed atmospheric water can drastically reduce the solubility of your compound, leading to precipitation upon thawing.[9][21]

• Label Clearly: All aliquots should be clearly labeled with the compound name, concentration, solvent (100% DMSO), and date of preparation.

• Thawing Procedure: When ready to use an aliquot, thaw it completely at room temperature and vortex gently to ensure homogeneity before making dilutions. If any precipitate is observed after thawing, it may be necessary to repeat the sonication or gentle warming steps (Protocol 2) to redissolve it.[8]

By adhering to these detailed protocols and understanding the scientific principles behind them, researchers can confidently prepare stable, reliable solutions of Ethyl 5-amino-4-hydroxypicolinate, setting the stage for successful and reproducible downstream experiments.

References

• BenchChem Technical Support Team. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays. Benchchem.
• Stainfu. (2023, July 13). DMSO (Dimethyl Sulfoxide): A Versatile Organic Solvent And Drug Delivery Tool. Stainfu.
• Wikipedia contributors. (2026). Dimethyl sulfoxide. Wikipedia.
• Oldenburg, K., et al. (2005, September 15).
• Di Zanni, E., et al. (2025, July 19).
• AntBio. (2026, January 13). Dimethyl Sulfoxide (DMSO)
• Emulate, Inc. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment.
• BenchChem. (2025). Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays. Benchchem.
• Purity Chemical. (2024, September 9).
• Selleckchem. Frequently Asked Questions. Selleckchem.com.
• Ziath. Samples in DMSO: What an end user needs to know.
• EvitaChem.
• Ascendia Pharmaceutical Solutions. (1970, January 1). 4 Factors Affecting Solubility of Drugs. Ascendia Pharma.
• ResearchGate. Study of some basic factors influencing the solubility of small-molecule inhibitors.
• Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Semantic Scholar.
• Hielscher Ultrasonics. (2020, April 21).
• Cheng, X., et al. (2003, June 15). Studies on repository compound stability in DMSO under various conditions. PubMed.
• SAFETY D
• Ricciarelli, R. (2016, March 21). Does anybody know the stability of denopamine in DMSO?
• LGC Standards. (2020, October 30).
• Thermo Fisher Scientific. (2025, September 6).
• Fisher Scientific. (2025, May 1).
• Kozak, J. J., et al. (2008, December 15). Stability of screening compounds in wet DMSO. PubMed.
• ResearchGate. (2021, April 21). Synthesis and anticancer activity of ethyl 5‐amino‐1‐N‐substituted‐imidazole‐4‐carboxylate building blocks.
• Gribanov, I., et al. (2026, March 4).

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Using Ethyl 5-amino-4-hydroxypicolinate in cross-coupling reactions

An In-depth Technical Guide to the Application of Ethyl 5-amino-4-hydroxypicolinate in Cross-Coupling Reactions

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthetic utility of Ethyl 5-amino-4-hydroxypicolinate as a versatile building block in modern cross-coupling chemistry. We will delve into the strategic considerations for its functionalization and provide detailed, field-proven protocols for its application in key carbon-carbon (C-C) and carbon-nitrogen (C-N) bond-forming reactions.

The Strategic Value of Ethyl 5-amino-4-hydroxypicolinate

The pyridine scaffold is a cornerstone of medicinal chemistry and materials science, appearing in a vast array of pharmaceuticals and functional materials.[1] Ethyl 5-amino-4-hydroxypicolinate is a highly functionalized pyridine derivative offering multiple handles for synthetic diversification. Its inherent structural features—a nucleophilic amino group, a potentially reactive hydroxyl group, and an electron-withdrawing ester—present both unique opportunities and challenges for chemists. The strategic manipulation of this scaffold via cross-coupling reactions allows for the rapid construction of complex molecular architectures from readily available starting materials.

The pyridine nitrogen itself plays a crucial electronic and coordinative role. While it can enhance the reactivity of certain positions on the ring, it can also lead to catalyst inhibition by coordinating to the metal center in cross-coupling reactions.[2] Understanding and mitigating this effect is key to successful synthesis.

Caption: Structure and key features of the title compound.

Prerequisite for Cross-Coupling: Halogenation

To employ Ethyl 5-amino-4-hydroxypicolinate as an electrophilic partner in cross-coupling reactions, it must first be halogenated. The positions available for halogenation are C3 and C6. The directing effects of the existing substituents (amino, hydroxyl, and carboxylate) will influence the regioselectivity of this step. Electrophilic halogenating agents like N-bromosuccinimide (NBS) or N-iodosuccinimide (NIS) are typically used for this transformation. For the purpose of the following protocols, we will assume the successful synthesis of a halogenated derivative, for instance, Ethyl 3-bromo-5-amino-4-hydroxypicolinate .

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a pillar of modern synthesis, enabling the formation of C-C bonds between an organoboron species and an organohalide.[3] Its application to pyridine substrates is crucial for creating biaryl and hetero-biaryl structures, common motifs in pharmaceuticals.[2][4] The primary challenge with pyridine substrates is the potential for the pyridine nitrogen to deactivate the palladium catalyst.[2] This is often overcome by using electron-rich, bulky phosphine ligands, such as those developed by Buchwald and others, which promote the desired catalytic cycle.[5]

Causality Behind Experimental Choices

• Catalyst System : A palladium(0) source like Pd₂(dba)₃ or a stable Pd(II) precatalyst such as Pd(OAc)₂ is used. The active Pd(0) species is generated in situ.

• Ligand : Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are critical. They accelerate the rate-limiting oxidative addition and reductive elimination steps and prevent catalyst deactivation by the pyridine nitrogen.[6]

• Base : A base, such as K₃PO₄ or Cs₂CO₃, is required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation.[7][8]

• Solvent : Anhydrous, polar aprotic solvents like dioxane, toluene, or DMF are commonly used to ensure solubility of the reactants and catalyst system.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a representative starting point for the coupling of Ethyl 3-bromo-5-amino-4-hydroxypicolinate with an arylboronic acid.

• Reaction Setup : To an oven-dried Schlenk tube, add the Ethyl 3-bromo-5-amino-4-hydroxypicolinate (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv.).[2]

• Catalyst Addition : Add the palladium catalyst, such as Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%), and a suitable ligand, like SPhos (0.036 mmol, 3.6 mol%).[2]

• Inert Atmosphere : Seal the tube, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition : Add anhydrous toluene or dioxane (5 mL) via syringe.[2]

• Reaction : Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously for 12-18 hours.

• Monitoring : Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up : Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[6]

Data Summary: Suzuki-Miyaura Coupling Conditions

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Typical Yield (%)	Reference
Pd₂(dba)₃ (1.5)	SPhos (3.6)	K₃PO₄ (2.0)	Toluene	100	70-95	[2]
Pd(OAc)₂ (2)	PCy₃ (4)	K₃PO₄ (3.0)	Dioxane	80-100	65-90	[7]
Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2.0)	DME/H₂O	80	60-85	[9]

Buchwald-Hartwig Amination: Crafting C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming C-N bonds, a critical transformation in pharmaceutical synthesis.[10][11] This reaction couples an aryl or heteroaryl halide with a primary or secondary amine.[11][12] For a substrate like our halogenated picolinate, this allows for the introduction of a diverse range of amino substituents.

Causality Behind Experimental Choices

• Catalyst System : Similar to the Suzuki coupling, a Pd(0) source is required. Pre-catalysts like those developed by Buchwald (e.g., G3 or G4 palladacycles) are highly efficient.

• Ligand : The choice of a bulky, electron-rich phosphine ligand (e.g., XPhos, BrettPhos) is paramount. These ligands facilitate the crucial reductive elimination step that forms the C-N bond and prevents the formation of undesired side products.[13][14]

• Base : A strong, non-nucleophilic base is required to deprotonate the amine, forming the palladium-amido complex. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[15]

• Solvent : Anhydrous, aprotic solvents such as toluene, dioxane, or THF are standard choices.[16]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.[11]

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general method for the amination of Ethyl 3-bromo-5-amino-4-hydroxypicolinate .

• Reaction Setup : In a glovebox, add sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv.) to an oven-dried Schlenk tube.

• Catalyst Addition : Add the palladium catalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%) and the appropriate phosphine ligand (e.g., BINAP, 0.03 mmol, 3 mol%).

• Reactant Addition : Add the Ethyl 3-bromo-5-amino-4-hydroxypicolinate (1.0 mmol, 1.0 equiv.). Seal the tube, remove it from the glovebox.

• Inert Atmosphere and Solvent : Evacuate and backfill the tube with Argon three times. Add anhydrous toluene (5 mL) via syringe.

• Amine Addition : Add the desired primary or secondary amine (1.2 mmol, 1.2 equiv.) via syringe.

• Reaction : Heat the reaction mixture with vigorous stirring to 80-110 °C.

• Monitoring : Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 12-24 hours.[10]

• Work-up : After cooling to room temperature, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification : Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel.[10]

Data Summary: Buchwald-Hartwig Amination Conditions

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Typical Yield (%)	Reference
Pd(OAc)₂ (2)	XPhos (4)	NaOtBu (1.5)	Toluene	100	75-98	[15]
Pd₂(dba)₃ (1-2)	BINAP (1.5-3)	Cs₂CO₃ (1.5)	Toluene	110	70-95	[17]
Pd(OAc)₂ (1)	BrettPhos (1.2)	K₂CO₃ (2.0)	t-AmylOH	110	80-99	[13]

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the premier method for forming a C(sp²)-C(sp) bond between an aryl/vinyl halide and a terminal alkyne.[18][19] This reaction typically employs a dual catalytic system of palladium and copper.[1] For our functionalized picolinate, this reaction opens the door to creating alkynyl-pyridines, which are valuable intermediates for further transformations or as final products in materials and medicinal chemistry.

Causality Behind Experimental Choices

• Palladium Catalyst : A Pd(0) species is the active catalyst. Common precursors include PdCl₂(PPh₃)₂ and Pd(PPh₃)₄.

• Copper Co-catalyst : A copper(I) salt, typically CuI, is used as a co-catalyst. It is believed to form a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium complex, accelerating the catalytic cycle.[1] Copper-free versions exist to prevent the undesired homocoupling of alkynes (Glaser coupling).[18][20]

• Base : An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is used. It serves to deprotonate the terminal alkyne and also acts as a solvent in some cases.

• Solvent : Anhydrous polar aprotic solvents like DMF or THF are commonly employed.

Caption: The dual catalytic cycles of the Sonogashira reaction.

Experimental Protocol: Sonogashira Coupling

This protocol outlines a general procedure for the coupling of an iodinated picolinate derivative (iodides are generally more reactive than bromides in this reaction) with a terminal alkyne.

• Reaction Setup : To a dry Schlenk flask, add the halogenated picolinate (e.g., Ethyl 3-iodo-5-amino-4-hydroxypicolinate, 1.0 mmol, 1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.05 mmol, 5 mol%), and the copper co-catalyst (CuI, 0.05 mmol, 5 mol%).[1][21]

• Inert Atmosphere : Evacuate and backfill the flask with Argon three times.

• Solvent and Base : Add anhydrous DMF (5 mL) and triethylamine (Et₃N, 3.0 mmol, 3.0 equiv.) via syringe.

• Alkyne Addition : Add the terminal alkyne (1.5 mmol, 1.5 equiv.) via syringe.

• Reaction : Heat the mixture to 65 °C with stirring.[21]

• Monitoring : Monitor the reaction by TLC or GC-MS until the starting halide is consumed (typically 4-12 hours).

• Work-up : Cool the reaction to room temperature, dilute with water, and extract with an organic solvent like ethyl acetate.

• Purification : Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Data Summary: Sonogashira Coupling Conditions

Catalyst (mol%)	Co-catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Typical Yield (%)	Reference
PdCl₂(PPh₃)₂ (5)	CuI (5)	Et₃N (excess)	DMF	65	75-95	[1][21]
Pd(OAc)₂ (10)	PPh₃ (20)	Cs₂CO₃ (1.5)	DMF	80	67-92	[20]
Pd(CF₃COO)₂ (2.5)	CuI (5), PPh₃ (5)	Et₃N (excess)	DMF	100	72-96	[19]

Conclusion

Ethyl 5-amino-4-hydroxypicolinate is a highly valuable, multifunctional building block. While its direct use in cross-coupling requires a prior halogenation step, the resulting halo-picolinate is a versatile substrate for a suite of powerful synthetic transformations. The protocols and principles outlined in this guide for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings provide a robust framework for researchers to design synthetic routes towards novel, complex molecules. The key to success lies in the judicious choice of catalyst, ligand, and reaction conditions to overcome the inherent challenges of pyridine chemistry and unlock the full synthetic potential of this scaffold.

References

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• ResearchGate. (n.d.).
• RSC Publishing. (n.d.). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science.
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• ACS Publications. (2002). Functionalized Pyridylboronic Acids and Their Suzuki Cross-Coupling Reactions To Yield Novel Heteroarylpyridines. The Journal of Organic Chemistry.
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• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. hammer.purdue.edu [hammer.purdue.edu]
• 14. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 15. researchgate.net [researchgate.net]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. organic-synthesis.com [organic-synthesis.com]
• 18. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 19. scirp.org [scirp.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: Ethyl 5-amino-4-hydroxypicolinate as a Strategic Synthon in Agrochemical Discovery

Executive Summary

The development of next-generation crop protection agents relies heavily on versatile, multi-functionalized building blocks. Ethyl 5-amino-4-hydroxypicolinate (CAS 1196156-79-2)[1] represents a privileged scaffold in agrochemical synthesis. Featuring orthogonal reactive sites—an ethyl ester at C2, a hydroxyl group at C4, and an amino group at C5—this synthon enables divergent synthetic pathways. This application note details the structural rationale, mechanistic targeting, and validated protocols for utilizing this compound to synthesize both synthetic auxin herbicides and picolinamide-class fungicides.

Introduction & Structural Rationale

Picolinic acid derivatives have revolutionized modern agriculture. The discovery of 6-arylpicolinate herbicides (e.g., halauxifen-methyl and florpyrauxifen-benzyl)[2] and picolinamide fungicides (e.g., florylpicoxamid)[3] has driven demand for highly substituted pyridine cores.

Ethyl 5-amino-4-hydroxypicolinate is uniquely positioned for analog library generation. The causality behind its synthetic utility lies in the electronic properties of the pyridine ring:

• C4-Hydroxyl Group: Highly polarized by the electron-withdrawing nature of the pyridine nitrogen and the C2-ester, lowering its pKa and allowing for selective O-alkylation without N-alkylation side reactions.

• C5-Amino Group: Less nucleophilic than typical aliphatic amines due to resonance with the aromatic system, yet accessible for palladium-catalyzed cross-coupling[4] or selective acylation once the C4 position is protected.

• C2-Ethyl Ester: Serves as a stable protecting group during core functionalization, which can be selectively saponified for downstream amidation.

Mechanistic Insights: The Dual Trajectory of Picolinates

Modifications to the Ethyl 5-amino-4-hydroxypicolinate core dictate its biological target.

Pathway A: Synthetic Auxins (Herbicides) Unlike traditional auxins (e.g., 2,4-D) that primarily target the TIR1 receptor, picolinate-class auxins exhibit highly specific binding to the AFB5-Aux/IAA co-receptor complex[5],[6]. This unique affinity circumvents common weed resistance mechanisms[7]. The C2-carboxylate is essential for anchoring the molecule in the AFB5 binding pocket, while C5 and C6 modifications dictate target residence time.

Pathway B: Picolinamide Fungicides (QiI Inhibitors) Converting the C2-ester to a complex amide and methylating the C4-hydroxyl group yields structures analogous to florylpicoxamid[3]. These compounds act as Quinone inside Inhibitors (QiI), binding to Complex III (cytochrome bc1) of the fungal mitochondrial respiratory chain, effectively halting electron transport and ATP synthesis[3].

Caption: Dual modes of action for picolinates: AFB5 agonism (herbicides) and Complex III inhibition (fungicides).

Experimental Workflow: Orthogonal Functionalization

To harness this synthon, researchers must exploit the pKa differences between the C4-OH and C5-NH₂ groups. The workflow below outlines a divergent strategy to synthesize either a C5-functionalized herbicide lead or a C4-methoxy picolinamide fungicide lead.

Caption: Divergent synthetic workflow generating herbicide and fungicide leads from the picolinate synthon.

Detailed Methodologies & Protocols

Protocol A: Regioselective Synthesis of Ethyl 5-amino-4-methoxypicolinate

Causality & Rationale: The C4-hydroxyl proton is significantly more acidic than the C5-amino protons. By using a mild base (K₂CO₃) in a polar aprotic solvent (DMF), the phenoxide-like oxygen is selectively deprotonated, allowing for exclusive O-alkylation over N-alkylation.

Step-by-Step Procedure:

• Setup: Charge a flame-dried 100 mL round-bottom flask with Ethyl 5-amino-4-hydroxypicolinate (1.0 eq, 5.0 mmol) and anhydrous DMF (20 mL) under an argon atmosphere.

• Deprotonation: Add anhydrous K₂CO₃ (1.5 eq, 7.5 mmol). Stir the suspension at ambient temperature for 15 minutes to allow for complete deprotonation (solution will slightly darken).

• Alkylation: Cool the mixture to 0 °C using an ice bath. Dropwise, add Methyl Iodide (MeI) (1.1 eq, 5.5 mmol) over 5 minutes.

• Reaction: Remove the ice bath and stir at room temperature for 4 hours.

• In-Process Validation (TLC): Monitor via TLC (Hexane:EtOAc 1:1). The starting material (lower Rf, broad streak due to OH) should be consumed, replaced by a distinct, higher Rf spot.

• Workup: Quench with cold water (50 mL) and extract with EtOAc (3 × 30 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 20 mL) to remove residual DMF, followed by brine. Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash chromatography (silica gel, 20-50% EtOAc in Hexanes) to afford the product as an off-white solid.

Protocol B: Saponification and Picolinamide Formation

Causality & Rationale: To mimic the QiI fungicide pharmacophore[3], the ethyl ester must be converted to an amide. Saponification with LiOH is preferred over NaOH/KOH to prevent degradation of the electron-deficient pyridine ring. Subsequent amidation utilizes HATU to prevent epimerization if coupling with a chiral aliphatic amine (common in modern fungicides).

Step-by-Step Procedure:

• Saponification: Dissolve Ethyl 5-amino-4-methoxypicolinate (1.0 eq) in a 3:1:1 mixture of THF:MeOH:H₂O. Add LiOH·H₂O (2.0 eq) and stir at room temperature for 2 hours.

• Acidification: Concentrate to remove organic solvents. Acidify the aqueous layer to pH 3 using 1M HCl. Collect the precipitated 5-amino-4-methoxypicolinic acid via vacuum filtration and dry thoroughly.

• Amidation Setup: Dissolve the isolated acid (1.0 eq) and the target amine (1.1 eq) in anhydrous DMF (0.2 M).

• Coupling: Add DIPEA (3.0 eq) followed by HATU (1.2 eq) at 0 °C. Stir for 12 hours, allowing the reaction to warm to room temperature.

• In-Process Validation (IR/LC-MS): Confirm the disappearance of the carboxylic acid broad stretch (~2500-3000 cm⁻¹) and the emergence of a sharp amide I band (~1650 cm⁻¹) via FT-IR. Confirm mass shift via LC-MS.

• Workup: Dilute with EtOAc, wash sequentially with saturated NaHCO₃, 1M HCl, and brine. Dry, concentrate, and purify via column chromatography.

Quantitative Data & Analytical Validation

The following table summarizes the expected quantitative parameters and diagnostic analytical data required to validate the success of the orthogonal functionalization protocols.

Parameter / Metric	Protocol A (O-Alkylation)	Protocol B (Amidation)	Diagnostic Rationale
Typical Yield	82 - 88%	75 - 85% (over 2 steps)	High yields indicate successful regiocontrol and efficient coupling.
Purity (HPLC)	> 98%	> 95%	Required for downstream biological screening.
¹H NMR Diagnostic Shift 1	Singlet at ~3.95 ppm (3H)	Multiplet at ~8.2 ppm (1H)	Confirms successful addition of the C4-methoxy group (Protocol A) and the new amide N-H proton (Protocol B).
¹H NMR Diagnostic Shift 2	Broad singlet at ~5.10 ppm (2H)	Broad singlet at ~5.10 ppm (2H)	Validates that the C5-amino group remained unreacted during both protocols.
IR Spectroscopy	Ester C=O at ~1725 cm⁻¹	Amide C=O at ~1655 cm⁻¹	Confirms the transformation of the ester to the picolinamide.
Mass Spectrometry	[M+H]⁺ +14 Da shift	Target Amine MW + Core MW - 18	Confirms methylation (Protocol A) and dehydration coupling (Protocol B).

References

• Epp, J., et al. (2016). The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• Walsh, T. A., et al. (2006). Mutations in an auxin receptor homolog AFB5 and in SGT1b confer resistance to synthetic picolinate auxins and not to 2,4-dichlorophenoxyacetic acid or indole-3-acetic acid in Arabidopsis. Plant Physiology. Retrieved from [Link]

• Busi, R., et al. (2018). Weed resistance to synthetic auxin herbicides. Pest Management Science. Retrieved from [Link]

• ChemRobotics. (2023). Corteva Agriscience launches Adavelt™ Active (florylpicoxamid) New Fungicide. Retrieved from[Link]

Sources

• 1. alchempharmtech.com [alchempharmtech.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Chemroboticstimes [chemrobotics.in]
• 4. Synthetic route to the herbicide Halauxifen-methyl_Chemicalbook [chemicalbook.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. hracglobal.com [hracglobal.com]
• 7. Mutations in an auxin receptor homolog AFB5 and in SGT1b confer resistance to synthetic picolinate auxins and not to 2,4-dichlorophenoxyacetic acid or indole-3-acetic acid in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Chromatographic Purification of Ethyl 5-amino-4-hydroxypicolinate: Overcoming Tautomerism and Polarity Challenges

Application Note & Protocol Guide Target Audience: Researchers, Analytical Scientists, and Process Chemists in Drug Development

Introduction & Analyte Profiling

The purification of highly polar, multi-functionalized heterocyclic building blocks remains a persistent bottleneck in early-stage drug discovery. Ethyl 5-amino-4-hydroxypicolinate (CAS 1196156-79-2)[1] represents a quintessential "problematic" analyte. Structurally, it features a pyridine core substituted with an ethyl ester, a basic 5-amino group, and a 4-hydroxyl group.

This specific substitution pattern introduces three distinct chromatographic challenges:

• Extreme Polarity: The combination of hydrogen-bond donors (-NH₂, -OH) and acceptors (pyridine nitrogen, ester carbonyl) results in poor retention on standard Reversed-Phase (RP) C18 columns, often causing the compound to elute in the void volume.

• Amphoteric Behavior: The molecule contains both basic (amine, pyridine) and weakly acidic (hydroxyl) moieties, making its ionization state highly sensitive to mobile phase pH.

• Tautomeric Equilibrium: The 4-hydroxypyridine moiety exists in a dynamic equilibrium with its 4-pyridone tautomer[2][3]. On the timescale of a chromatographic separation, this interconversion leads to severe peak broadening, tailing, or even split peaks (the "batman effect")[4].

As a Senior Application Scientist, I have designed this guide to move beyond generic purification templates. The protocols herein are engineered to manipulate the physicochemical state of the analyte, ensuring predictable, high-resolution separations.

Mechanistic Insights: Controlling the Tautomeric Shift

To achieve high-purity isolation, we must first arrest the tautomeric equilibrium. The 4-hydroxypyridine ⇌ 4-pyridone shift is catalyzed by proton exchange with the solvent.

The Causality of pH Control: By lowering the mobile phase pH significantly below the pKa of the pyridine nitrogen and the 5-amino group (typically pH < 2.0), we force the molecule into a fully protonated, dicationic state. This locks the structural conformation, suppressing tautomerization and ensuring the analyte travels through the column as a single, uniform species[3].

If RP-HPLC fails to provide sufficient retention even with ion-pairing, Hydrophilic Interaction Liquid Chromatography (HILIC) must be employed. HILIC leverages the molecule's inherent polarity by partitioning it into a water-rich layer immobilized on a polar stationary phase[5][6].

Caption: Analyte tautomeric equilibrium and chromatographic method selection tree.

Analytical Method Development Data

Before scaling up to preparative purification, the analytical method must be validated. The table below summarizes the two orthogonal approaches developed for this compound.

Table 1: Comparative Analytical Method Parameters

Parameter	Acidic RP-HPLC (Ion-Pairing)	HILIC (Orthogonal Approach)
Stationary Phase	End-capped C18 (e.g., Waters XSelect HSS T3)	Zwitterionic (e.g., SeQuant ZIC-HILIC)
Mobile Phase A	Water + 0.1% Trifluoroacetic Acid (TFA)	Acetonitrile (ACN)
Mobile Phase B	Acetonitrile + 0.1% TFA	10 mM Ammonium Formate in Water (pH 3.0)
Gradient Profile	2% to 40% B over 10 mins	95% to 60% A over 15 mins
Primary Mechanism	Hydrophobic partitioning + Ion-pairing	Hydrophilic partitioning into aqueous layer
Expected k′	2.5 - 4.0	4.0 - 7.0
Advantage	Volatile buffers, easy lyophilization	Superior retention for highly polar impurities

Preparative Purification Protocols

The following protocols are designed as self-validating systems . Each workflow contains internal quality control checks to ensure the integrity of the purification.

Protocol A: Reverse-Phase Preparative HPLC (Scale: 100 mg - 1 g)

Rationale: TFA is utilized instead of formic acid because its lower pKa (~0.2) guarantees full protonation of the analyte, while its ion-pairing capability masks the basic amines, increasing apparent lipophilicity for better C18 retention.

Materials:

• Column: Preparative C18 (e.g., 21.2 x 250 mm, 5 µm).

• Solvents: HPLC-grade Water and Acetonitrile, both modified with 0.1% v/v TFA.

• Sample Diluent: DMSO / Water (1:1) with 0.2% TFA.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude Ethyl 5-amino-4-hydroxypicolinate in the sample diluent at a concentration of 50 mg/mL. Causality: The addition of 0.2% TFA to the diluent prevents the sample from precipitating or crashing out at the column head upon injection.

• Filtration: Pass the dissolved sample through a 0.22 µm PTFE syringe filter to remove particulate matter.

• Equilibration: Equilibrate the column with 2% B (ACN + 0.1% TFA) at 20 mL/min for 5 column volumes (CV).

• Injection & Elution: Inject up to 2 mL of the sample. Run a shallow gradient from 2% B to 30% B over 20 minutes.

• Fraction Collection: Trigger collection via UV absorbance at λ = 254 nm and 280 nm.

• System Validation Check: Analyze the first collected fraction via analytical UPLC. Calculate the asymmetry factor ( As​ ). Self-Validation: If As​>1.5 , the pH is insufficiently low, or the column is overloaded. For subsequent runs, reduce the injection volume by 50% or increase TFA in the mobile phase to 0.15%.

• Recovery: Lyophilize the pooled pure fractions. Note: The product will be isolated as a TFA salt.

Protocol B: Automated Flash Chromatography (Scale: >1 g)

Rationale: For bulk purification, standard bare silica normal-phase chromatography will result in irreversible chemisorption of the 5-amino group. We must use an amine-functionalized silica (KP-NH) or a reverse-phase flash cartridge. Here, we utilize Reverse-Phase Flash to avoid the toxicity of normal-phase chlorinated solvents.

Step-by-Step Methodology:

• Cartridge Selection: Use a C18-bonded flash cartridge (e.g., 120 g size for a 2 g crude load).

• Dry Loading: Dissolve the crude mixture in methanol, add 5 g of Celite or C18 silica, and evaporate to dryness. Causality: Dry loading eliminates the strong solvent effect of DMSO/DMF, which would otherwise drag the polar analyte down the column prematurely.

• Elution: Run a step gradient of Water/Methanol (both containing 0.1% Formic Acid). Start at 0% Methanol for 3 CVs to wash away highly polar salts, then ramp to 20% Methanol over 10 CVs.

• System Validation Check: Monitor the pressure trace. Self-Validation: A sudden spike in backpressure indicates precipitation of the analyte in the aqueous mobile phase. If this occurs, immediately increase the Methanol percentage to 15% to resolubilize the band.

Preparative Workflow Visualization

Caption: Step-by-step preparative purification workflow with integrated self-validating QC feedback loop.

References

• CAS 1196156-79-2 | ethyl 5-amino-4-hydroxypicolinate - Alchem Pharmtech.Alchem Pharmtech Catalog.
• A Molecular Dynamics View on Hydrophilic Interaction Chromatography with Polar-Bonded Phases.ACS Publications.
• Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review.MDPI.
• Technical Support Center: Synthesis of Pyridin-4-olate.Benchchem.
• Synthesis of 4-Hydroxy-2,6-di(pyrazol-1-yl)pyridine, and the Spin State Behaviour of Its Iron(II) Complex Salts.MDPI.
• Three-Component Synthesis of Perfluoroalkyl- or Perfluoroaryl-Substituted 4-Hydroxypyridine Derivatives.The Journal of Organic Chemistry - ACS Publications.

Sources

• 1. alchempharmtech.com [alchempharmtech.com]
• 2. Synthesis of 4-Hydroxy-2,6-di(pyrazol-1-yl)pyridine, and the Spin State Behaviour of Its Iron(II) Complex Salts [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

In Vivo Dosing Protocols and Pharmacological Profiling of Ethyl 5-amino-4-hydroxypicolinate (E5A4HP)

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Advanced Application Note & Preclinical Protocol

Executive Summary & Mechanistic Rationale

Ethyl 5-amino-4-hydroxypicolinate (E5A4HP) is a highly lipophilic, cell-permeable ester prodrug utilized in preclinical pharmacology to target 2-oxoglutarate (2-OG)-dependent dioxygenases, most notably the Hypoxia-Inducible Factor Prolyl Hydroxylase Domain (HIF-PHD) enzymes[1].

While the active moiety—5-amino-4-hydroxypicolinic acid—is a potent bidentate chelator of the Fe(II) ion in the PHD active site, its high polarity limits oral bioavailability and cellular penetration[2]. By masking the carboxylic acid as an ethyl ester, E5A4HP achieves rapid gastrointestinal absorption and cellular uptake. Once intracellular, ubiquitous esterases cleave the ethyl group, releasing the active acid to competitively displace 2-OG, inhibit PHD activity, and stabilize HIF-1α[2][3]. This stabilization triggers the nuclear translocation of HIF-1α and the subsequent transcription of erythropoietin (EPO) and vascular endothelial growth factor (VEGF)[4].

Pharmacodynamic Pathway

Fig 1. Pharmacodynamic pathway of E5A4HP from prodrug uptake to HIF-1α stabilization.

Formulation Strategy & Causality

Because E5A4HP is a hydrophobic ester, administering it in pure aqueous buffers will result in precipitation, leading to erratic absorption and high inter-subject pharmacokinetic (PK) variability.

• Oral (PO) Formulation: 0.5% Methylcellulose (MC) + 0.1% Tween 80 in deionized water.

  • Causality: Tween 80 acts as a surfactant to wet the hydrophobic powder, preventing clumping. Methylcellulose increases the viscosity of the vehicle, keeping the micro-particles uniformly suspended during the gavage process to ensure precise volumetric dosing[1].

• Intravenous (IV) / Intraperitoneal (IP) Formulation: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline.

  • Causality: IV/IP routes require a true solution, not a suspension. DMSO and PEG300 act as co-solvents to fully dissolve the ester, while Tween 80 prevents precipitation upon introduction into the aqueous environment of the bloodstream or peritoneal cavity.

In Vivo Experimental Protocols

The following protocols are designed as self-validating systems . By measuring both the prodrug and the active metabolite in plasma, researchers can definitively separate formulation failures (no prodrug detected) from metabolic failures (prodrug detected, but no active acid detected).

Protocol A: Oral Pharmacokinetic (PK) Profiling in Mice (C57BL/6)

Objective: Determine the absorption, half-life, and prodrug-to-active-acid conversion ratio of E5A4HP.

• Preparation: Weigh 10 mg of E5A4HP. Add 10 µL of Tween 80 and triturate to wet the powder. Gradually add 9.99 mL of 0.5% MC solution while vortexing continuously. Sonicate at 4°C for 15 minutes.

• Animal Preparation: Fast male C57BL/6 mice (8-10 weeks old) for 4 hours prior to dosing to normalize gastric pH and emptying rates.

• Administration: Administer the suspension via oral gavage at a dose of 10 mg/kg (dose volume: 10 mL/kg).

• Blood Collection (Critical Step): Collect 50 µL of blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA tubes.

  • Expert Insight (Causality):You must immediately add an esterase inhibitor (e.g., 10 µM Dichlorvos or 1 mM PMSF) to the collection tubes. If omitted, plasma esterases will continue to cleave the E5A4HP prodrug ex vivo while the tube sits on ice, artificially inflating the concentration of the active acid and destroying the integrity of your PK data.

• Processing: Centrifuge at 2,000 × g for 10 minutes at 4°C. Extract plasma and store at -80°C until LC-MS/MS analysis.

Protocol B: Pharmacodynamic (PD) Target Engagement

Objective: Quantify HIF-1α stabilization and downstream erythropoietin (EPO) induction.

• Dosing: Administer E5A4HP (30 mg/kg, PO) once daily for 3 days. Include a vehicle control group and a positive control group (e.g., Roxadustat, 10 mg/kg) to validate the responsiveness of the assay[2].

• Tissue Harvesting: Euthanize animals 4 hours after the final dose (approximate Tmax​ ). Rapidly excise the kidneys and liver.

• Preservation: Snap-freeze tissues in liquid nitrogen within 60 seconds of excision. Causality: HIF-1α has a half-life of less than 5 minutes under normoxic conditions. Delays in freezing will result in rapid degradation of the target protein by uninhibited PHDs.

• Analysis: Perform Western Blot for HIF-1α accumulation (nuclear extract) and RT-qPCR for EPO mRNA expression.

Fig 2. Experimental workflow for in vivo dosing, pharmacokinetic profiling, and biomarker analysis.

Quantitative Data Presentation

Table 1: Recommended In Vivo Dosing Parameters for E5A4HP

Parameter	Oral (PO) Dosing	Intraperitoneal (IP) Dosing
Vehicle	0.5% MC + 0.1% Tween 80	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline
State	Homogeneous Suspension	Clear Solution
Dose Range	10 – 50 mg/kg	5 – 20 mg/kg
Dose Volume	10 mL/kg (Mice), 5 mL/kg (Rats)	5 mL/kg (Mice)
Frequency	QD (Once Daily)	QD or BID
Primary Utility	PK profiling, Chronic efficacy	Acute target engagement, Proof-of-concept

Table 2: Expected Pharmacokinetic Behavior (Prodrug vs. Active Acid)

Analyte	Expected Tmax​	Expected Half-Life ( t1/2​ )	Primary Compartment	Notes for LC-MS/MS
E5A4HP (Prodrug)	0.5 - 1.0 hr	< 1.5 hrs	Plasma / Liver	Rapidly cleared via esterase hydrolysis.
5A4HP (Active Acid)	2.0 - 4.0 hrs	4.0 - 6.0 hrs	Intracellular / Plasma	Represents the pharmacologically active pool.

References

• A Molecular Troika of Angiogenesis, Coagulopathy and Endothelial Dysfunction in the Pathology of Avascular Necrosis of Femoral Head: A Comprehensive Review Source: PMC / National Institutes of Health URL:[Link][4]

• Mechanism and design of hypoxia-activated prodrugs Source: ResearchGate / ACS Publications URL:[Link][3]

• Picolinamide compounds as selective phd1 inhibitors, compositions, and methods of use (EP4448493A1) Source: Google Patents URL:[1]

• Discovery of Novel and Potent Prolyl Hydroxylase Domain-Containing Protein (PHD) Inhibitors for The Treatment of Anemia Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link][2]

• Where Do Recent Small Molecule Clinical Development Candidates Come From? Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link][5]

Sources

• 1. EP4448493A1 - Picolinamide compounds as selective phd1 inhibitors, compositions, and methods of use - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Preparation and Validation of Ethyl 5-amino-4-hydroxypicolinate Standard Solutions

Introduction & Scope

Ethyl 5-amino-4-hydroxypicolinate (CAS 1196156-79-2) is a highly functionalized pyridine derivative widely utilized as a critical building block in the synthesis of advanced pharmaceutical active ingredients (APIs) and agrochemicals [1]. Accurate quantitative analysis of this intermediate during drug development relies entirely on the integrity of its reference standard solutions. This application note provides a rigorous, self-validating protocol for the preparation, dilution, and storage of Ethyl 5-amino-4-hydroxypicolinate standard solutions, ensuring maximum chromatographic performance and regulatory compliance.

Chemical Causality & Solvent Selection

Standard preparation is rarely a simple "weigh and dissolve" exercise. The physicochemical properties of the analyte dictate the methodology.

The Causality of Amphoteric Behavior: Ethyl 5-amino-4-hydroxypicolinate possesses a basic amino group (-NH₂) at the 5-position and a hydroxyl group (-OH) at the 4-position, adjacent to an electron-withdrawing ethyl ester. This proximity allows for complex tautomerization (e.g., shifting between 4-hydroxy and 4-pyridone forms). If dissolved in pure water or unbuffered organic solvents, the molecule exists in a dynamic equilibrium of ionization states. In Liquid Chromatography (LC), this manifests as severe peak tailing, peak splitting, and inconsistent retention times.

The Solution: To arrest this tautomeric shifting and ensure a single, sharp chromatographic peak, Methanol acidified with 0.1% Formic Acid (v/v) is selected as the diluent. The formic acid forces the complete protonation of the basic amine, locking the molecule into a single electronic state. Furthermore, the methanolic base ensures rapid and complete dissolution of the hydrophobic ester moiety.

Trustworthiness: The Self-Validating System

A single weighing error during primary stock preparation will systematically bias an entire calibration curve, leading to catastrophic downstream data failures. To establish absolute trustworthiness, this protocol mandates a Dual-Stock Cross-Validation System .

Instead of preparing one stock solution, the analyst prepares two independent solutions (Stock A and Stock B). Before any serial dilutions are performed, both stocks are injected into the LC system. The response factors (Peak Area / Concentration) of both stocks are compared. If the difference exceeds ±2.0%, the preparation is deemed invalid, and the process must be restarted. This creates a self-validating loop that guarantees the integrity of the starting material.

Equipment Qualification

To maintain data integrity, all equipment used in this protocol must adhere to pharmacopeial standards:

• Analytical Balances: Must be calibrated and qualified according to USP <1058> Analytical Instrument Qualification [2]. An anti-static ionizer should be used to prevent powder cling.

• Volumetric Glassware: Only Class A volumetric flasks and pipettes must be used, complying with the strict tolerance limits defined in USP <31> Volumetric Apparatus [3].

Data Presentation: Material Properties & Dilution Scheme

Table 1: Physicochemical Properties of Ethyl 5-amino-4-hydroxypicolinate

Parameter	Specification / Detail
Chemical Name	Ethyl 5-amino-4-hydroxypicolinate
CAS Number	1196156-79-2
Molecular Formula	C₈H₁₀N₂O₃
Molecular Weight	182.18 g/mol
Recommended Diluent	Methanol + 0.1% Formic Acid (v/v)
Storage Condition (Solid)	2–8°C, protect from light and moisture

Table 2: Serial Dilution Scheme for Working Standards

Assuming a Primary Stock concentration of 1000.0 µg/mL.

Standard Level	Source Solution	Volume of Source (µL)	Final Volume (mL)	Final Concentration (µg/mL)
Stock A	Solid Powder	N/A	10.0	1000.0
WS-5	Stock A	500	10.0	50.0
WS-4	WS-5	5000	10.0	25.0
WS-3	WS-5	2000	10.0	10.0
WS-2	WS-3	5000	10.0	5.0
WS-1	WS-3	1000	10.0	1.0

Step-by-Step Experimental Protocol

Step 1: Reagent and Diluent Preparation

• Prepare 500 mL of the diluent by adding 0.5 mL of LC-MS grade Formic Acid to 500 mL of HPLC-grade Methanol. Mix thoroughly and degas.

• Allow the Ethyl 5-amino-4-hydroxypicolinate reference standard vial to equilibrate to room temperature in a desiccator for at least 30 minutes to prevent condensation.

Step 2: Independent Weighing (Stock A & B)

• Using an anti-static gun, neutralize the weighing spatula and the weighing boat.

• Accurately weigh 10.00 mg of the standard into two separate 10 mL Class A volumetric flasks (labeled Stock A and Stock B).

Step 3: Dissolution & Thermal Equilibration (Causality Check)

• Add approximately 7 mL of the diluent to each flask.

• Sonicate for 5 minutes until complete dissolution is observed.

• Critical Causality Step: Sonication introduces thermal energy, causing the methanol to expand. If the flask is topped up immediately, the volume will contract upon cooling, resulting in a concentration higher than calculated. Allow the flasks to sit on the benchtop for 15 minutes to equilibrate to room temperature.

• Make up to the meniscus mark with diluent and invert 10 times to mix. Final concentration: ~1.0 mg/mL.

Step 4: Cross-Validation

• Transfer 1 mL of Stock A and Stock B into separate HPLC vials.

• Inject both into the LC-UV system. Calculate the Response Factor (RF = Area / Concentration).

• Ensure the difference between RF_A and RF_B is ≤ 2.0%. If passed, proceed to use Stock A for serial dilution.

Step 5: Serial Dilution

• Following the exact volumes in Table 2 , use calibrated positive-displacement pipettes to transfer the required source volumes into Class A volumetric flasks.

• Make up to the 10.0 mL mark with the diluent and mix thoroughly.

Workflow Visualization

Workflow for the preparation and self-validation of standard solutions.

Analytical Validation & Storage

Once the working standards are prepared, the analytical method must be validated in accordance with the International Council for Harmonisation ICH Q2(R2) guidelines [4]. The standard curve must demonstrate a linear regression coefficient (R²) of ≥ 0.999 across the specified range (1.0 to 50.0 µg/mL).

Storage: Because picolinate derivatives can be susceptible to photodegradation over extended periods, all remaining working standards should be aliquoted into amber glass vials, purged with nitrogen gas, and stored at -20°C. Freeze-thaw cycles should be limited to a maximum of three to prevent analyte precipitation.

References

• Spectroscopy Online. USP <1058> Analytical Instrument Qualification and the Laboratory Impact. Spectroscopy. URL:[Link]

• Pharma Times. Which standards are used for calibrating automatic potentiometric titrators? (USP <31> Volumetric Apparatus). Pharma Times Official. URL:[Link]

• European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA Official Guidelines. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 5-amino-4-hydroxypicolinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the Technical Support Center for the synthesis of Ethyl 5-amino-4-hydroxypicolinate. This resource is designed to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in overcoming common challenges and improving the yield and purity of this important intermediate. As Senior Application Scientists, we have compiled this guide based on established synthetic protocols and our experience in the field to ensure you have the necessary information for successful synthesis.

Overview of Synthesis

The synthesis of Ethyl 5-amino-4-hydroxypicolinate typically involves a multi-step process. A common route begins with the nitrosation of ethyl 4-hydroxypicolinate, followed by a reduction of the resulting nitroso or nitro intermediate to the desired 5-amino product. Each step presents unique challenges that can impact the overall yield and purity. This guide will focus on troubleshooting these critical steps.

Reaction Scheme Overview

Caption: General synthetic route for Ethyl 5-amino-4-hydroxypicolinate.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Ethyl 5-amino-4-hydroxypicolinate, providing potential causes and actionable solutions.

Issue 1: Low Yield in the Nitrosation/Nitration Step

Question: My yield of the nitroso or nitro intermediate is consistently low. What are the likely causes and how can I improve it?

Answer:

Low yields in this step are often traced back to several key factors:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Ensure the starting material is fully consumed before proceeding with the work-up. Consider extending the reaction time if necessary.

• Suboptimal Temperature Control: The nitrosation/nitration of aromatic rings is highly temperature-dependent.

  • Solution: Maintain a low reaction temperature, typically between 0-5 °C, using an ice bath. The addition of the nitrosating or nitrating agent should be done dropwise to control the exothermic nature of the reaction.

• Incorrect Stoichiometry: An improper molar ratio of reactants can lead to incomplete conversion or the formation of byproducts.

  • Solution: Carefully verify the molar ratios of the starting material, acid, and nitrosating/nitrating agent. A slight excess of the nitrosating/nitrating agent may be beneficial, but a large excess can lead to undesired side reactions.

• Degradation of the Product: The product may be unstable under the reaction or work-up conditions.

  • Solution: Ensure that the work-up procedure is performed promptly after the reaction is complete. Neutralize the acidic reaction mixture carefully and avoid excessive heat during solvent evaporation.

Issue 2: Incomplete Reduction of the Nitro/Nitroso Group

Question: I'm having trouble achieving complete reduction of the nitro or nitroso group to the amine. What could be wrong?

Answer:

Incomplete reduction is a common hurdle. Here are the primary areas to investigate:

• Catalyst Inactivity (for catalytic hydrogenation): The catalyst (e.g., Palladium on Carbon, Pd/C) may be old, poisoned, or not present in a sufficient amount.

  • Solution: Use fresh, high-quality catalyst. Ensure the reaction solvent is free of impurities that could poison the catalyst (e.g., sulfur compounds). Increase the catalyst loading if necessary.

• Insufficient Reducing Agent (for chemical reduction): The amount of reducing agent (e.g., Tin(II) chloride, SnCl2) may be insufficient.

  • Solution: Recalculate and ensure the correct stoichiometric amount of the reducing agent is used. It is often necessary to use a molar excess.

• Poor Reaction Conditions: The reaction temperature, pressure (for hydrogenation), or time may not be optimal.

  • Solution (Catalytic Hydrogenation): Ensure the system is properly purged of air and maintained under a positive pressure of hydrogen. The reaction may require gentle heating or an extended reaction time.

  • Solution (Chemical Reduction): Some chemical reductions may require heating to proceed at a reasonable rate. Monitor the reaction by TLC or HPLC to determine the optimal reaction time.

• Precipitation of the Starting Material: The nitro/nitroso intermediate may not be fully dissolved in the reaction solvent, limiting its contact with the catalyst or reducing agent.

  • Solution: Choose a solvent system in which the starting material is more soluble. A co-solvent system may be necessary.

Issue 3: Formation of Impurities and Purification Challenges

Question: My final product is contaminated with impurities, and I'm struggling with purification. What are the common impurities and how can I remove them?

Answer:

Impurity formation can occur at various stages. Here's how to address it:

• Common Impurities:

  • Unreacted starting materials or intermediates.

  • Over-reduction products (if other functional groups are present).

  • Byproducts from side reactions (e.g., diazotization followed by coupling if the amino group is exposed to nitrous acid).

• Purification Strategies:

  • Recrystallization: This is often the most effective method for purifying the final product. Experiment with different solvent systems to find one that provides good recovery and high purity. A mixture of ethanol and water is often a good starting point.

  • Column Chromatography: For difficult-to-separate impurities, silica gel column chromatography can be employed. A gradient elution system may be necessary to achieve good separation.

  • Acid-Base Extraction: The basicity of the amino group can be exploited. Dissolve the crude product in an organic solvent and wash with a dilute acidic solution to extract the desired product into the aqueous phase. The product can then be recovered by basifying the aqueous layer and extracting with an organic solvent.

Caption: Troubleshooting workflow for Ethyl 5-amino-4-hydroxypicolinate synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the reduction step using SnCl2?

A1: The reduction of a nitro group with Tin(II) chloride is typically carried out in an acidic medium, often with concentrated hydrochloric acid. The acidic conditions are necessary for the reaction to proceed efficiently. After the reaction is complete, the mixture is carefully basified to precipitate the tin salts and liberate the free amine product.

Q2: Can I use a different reducing agent for the reduction step?

A2: Yes, several other reducing agents can be effective. Catalytic hydrogenation using H2 gas and a catalyst like Pd/C is a common and clean alternative. Other chemical reducing agents such as iron powder in acetic acid or sodium dithionite can also be used. The choice of reducing agent may depend on the scale of the reaction and the presence of other functional groups in the molecule.

Q3: How can I prevent the formation of colored impurities?

A3: Colored impurities often arise from oxidation of the product or side reactions. To minimize their formation, it is important to work under an inert atmosphere (e.g., nitrogen or argon), especially during the reduction and purification steps. Additionally, using degassed solvents can help. If colored impurities do form, treatment with activated carbon during recrystallization can sometimes be effective in removing them.

Q4: What are the key safety precautions for this synthesis?

A4:

• Nitrosating/Nitrating agents: These are strong oxidizing agents and should be handled with care. The reactions are often exothermic and require careful temperature control to prevent runaway reactions.

• Hydrogen Gas: When performing catalytic hydrogenation, ensure the apparatus is properly set up and there are no sources of ignition.

• Acids and Bases: Concentrated acids and bases are corrosive and should be handled in a fume hood with appropriate personal protective equipment (PPE).

• Solvents: Organic solvents are flammable and should be used in a well-ventilated area away from open flames.

Optimized Experimental Protocol

This protocol provides a general guideline for the synthesis of Ethyl 5-amino-4-hydroxypicolinate. It is recommended to perform small-scale trials to optimize the conditions for your specific setup.

Step 1: Nitration of Ethyl 4-hydroxypicolinate

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve Ethyl 4-hydroxypicolinate in concentrated sulfuric acid at 0 °C.

• Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid dropwise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0-5 °C for 2-3 hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, pour the mixture slowly onto crushed ice with vigorous stirring.

• Collect the precipitated product by filtration, wash with cold water until the filtrate is neutral, and dry under vacuum.

Step 2: Reduction of Ethyl 5-nitro-4-hydroxypicolinate

• To a solution of Ethyl 5-nitro-4-hydroxypicolinate in ethanol, add a catalytic amount of 10% Pd/C.

• Place the reaction vessel in a hydrogenation apparatus and purge the system with hydrogen gas.

• Stir the mixture under a hydrogen atmosphere (typically 1-3 atm) at room temperature until the starting material is consumed (monitor by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with ethanol.

• Evaporate the solvent under reduced pressure to obtain the crude product.

Step 3: Purification

• Recrystallize the crude Ethyl 5-amino-4-hydroxypicolinate from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

• Dry the purified crystals under vacuum.

Quantitative Data Summary

Parameter	Nitration Step	Reduction Step (Catalytic Hydrogenation)
Temperature	0-5 °C	Room Temperature
Reaction Time	2-3 hours	4-8 hours (variable)
Key Reagents	HNO3, H2SO4	H2, 10% Pd/C
Typical Yield	70-85%	85-95%

References

• While specific synthesis procedures for Ethyl 5-amino-4-hydroxypicolinate are often proprietary or found in specialized chemical literature, general methods for the nitration and reduction of pyridine derivatives can be found in standard organic chemistry textbooks and databases such as SciFinder and Reaxys.

  • The synthesis of substituted amino-pyrazoles and quinolines often involves similar nitration and reduction steps, providing insights into reaction conditions and troubleshooting.[1][2][3][4][5]

  • General procedures for catalytic hydrogenation and chemical reductions are widely available in resources like Organic Syntheses.[6][7]

  • Troubleshooting common organic reactions can be guided by general principles discussed in various academic and online forums.[8]

  • Optimization of reaction conditions often involves systematic variation of parameters as demonstrated in various studies.[9][10]

  • Purification techniques such as recrystallization and chromatography are fundamental skills detailed in many laboratory manuals.[11][12][13]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - An easy synthesis of 5-functionally substituted ethyl 4-amino-1-aryl- pyrazolo-3-carboxylates: interesting precursors to sildenafil analogues [beilstein-journals.org]
• 4. Frontiers | 4-Aminoquinoline: a comprehensive review of synthetic strategies [frontiersin.org]
• 5. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. lirias.kuleuven.be [lirias.kuleuven.be]
• 8. Reddit - Please wait for verification [reddit.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of Ethyl 2-Amino-6-hydroxy-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and Ethyl 6-(Acetyloxy)-2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate [mdpi.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance with Ethyl 5-amino-4-hydroxypicolinate Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ethyl 5-amino-4-hydroxypicolinate and its derivatives. This guide is designed to provide practical, in-depth solutions to common challenges related to steric hindrance encountered during the synthesis and modification of these valuable compounds. By understanding the underlying principles and employing the strategies outlined here, you can significantly improve reaction yields, reduce side products, and accelerate your research and development efforts.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding steric hindrance in the context of Ethyl 5-amino-4-hydroxypicolinate derivatives.

Q1: What is steric hindrance and why is it a significant issue with Ethyl 5-amino-4-hydroxypicolinate derivatives?

A1: Steric hindrance is a phenomenon in chemistry where the spatial arrangement of atoms or groups of atoms in a molecule obstructs a chemical reaction.[1][2] In essence, bulky functional groups can physically block the approach of a reagent to a reactive site, slowing down or even preventing a reaction from occurring.[3][4] For Ethyl 5-amino-4-hydroxypicolinate, the pyridine ring system, along with the ethyl ester, amino, and hydroxyl substituents, creates a sterically crowded environment. This congestion can make it difficult for reagents to access and react with the desired functional group, leading to low yields or the formation of unintended products.

Q2: Which functional groups on Ethyl 5-amino-4-hydroxypicolinate are most susceptible to steric hindrance?

A2: The reactivity of all functional groups can be affected by steric hindrance. However, the amino group at the 5-position and the hydroxyl group at the 4-position are particularly susceptible. Their proximity to the bulky ethyl ester group at the 2-position and the pyridine ring itself can impede reactions such as acylation, alkylation, and cross-coupling. The approach of reagents to the nitrogen of the pyridine ring can also be hindered.

Q3: What are the general strategies to overcome steric hindrance in reactions involving these derivatives?

A3: Several strategies can be employed, often in combination:

• Reagent Selection: Utilizing smaller, less sterically demanding reagents can facilitate their approach to the reactive site.[1]

• Catalyst Choice: Employing specialized catalysts designed to operate in sterically crowded environments can be highly effective.[5]

• Reaction Condition Optimization: Adjusting parameters like temperature, pressure, and solvent can provide the necessary energy to overcome the activation barrier created by steric hindrance.[1]

• Protecting Groups: Temporarily protecting a less hindered functional group can direct the reaction to the desired, more sterically hindered site.

Section 2: Troubleshooting Guides for Common Experimental Issues

This section provides detailed troubleshooting for specific problems you might encounter in the lab.

Issue 1: Low Yield in Acylation of the 5-Amino Group

Q: I am attempting to acylate the 5-amino group of an Ethyl 5-amino-4-hydroxypicolinate derivative using a standard acyl chloride and a tertiary amine base, but my yields are consistently low (<30%). What is causing this and how can I improve it?

A: Low yields in this acylation are a classic example of steric hindrance. The bulky acyl chloride and the tertiary amine base struggle to access the amino group, which is shielded by the adjacent hydroxyl and the ethyl picolinate moiety.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low acylation yield.

Detailed Protocol for Improved Acylation:

• Reagent Modification: Instead of a bulky acyl chloride, consider using the corresponding acid anhydride. Anhydrides are often more reactive and can sometimes overcome moderate steric hindrance. Alternatively, a mixed anhydride, prepared in situ from the carboxylic acid and a chloroformate, can be a highly effective acylating agent.

• Base Selection: Replace common tertiary amine bases like triethylamine with a non-nucleophilic, sterically hindered base such as 2,6-lutidine or a proton sponge (1,8-Bis(dimethylamino)naphthalene). These bases are excellent proton scavengers but are too bulky to compete with the amino group as nucleophiles.

• Solvent and Temperature: Switch to a high-boiling polar aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). These solvents can help to solvate the reactants and facilitate the reaction. Gently heating the reaction mixture (e.g., to 50-80 °C) can provide the necessary activation energy to overcome the steric barrier.[1] Monitor the reaction progress carefully by TLC or LC-MS to avoid decomposition.

Issue 2: Poor Selectivity in Alkylation Reactions

Q: I am trying to alkylate the 4-hydroxyl group, but I am getting a mixture of O-alkylation and N-alkylation on the pyridine ring. How can I improve the selectivity for O-alkylation?

A: This lack of selectivity arises from the comparable nucleophilicity of the hydroxyl group and the pyridine nitrogen. Steric factors play a crucial role here; the pyridine nitrogen is generally more accessible than the hindered 4-hydroxyl group.

Strategies for Selective O-Alkylation:

Strategy	Principle	Key Considerations
Choice of Base	A strong, non-nucleophilic base will selectively deprotonate the more acidic hydroxyl group over the pyridine nitrogen.	Use bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) in an anhydrous aprotic solvent (e.g., THF, DMF).
Protecting the Amino Group	The 5-amino group can be temporarily protected to reduce its electron-donating effect, which can influence the nucleophilicity of the pyridine nitrogen.	Use a simple protecting group like Boc (tert-butyloxycarbonyl) that can be easily removed later.
Use of Phase-Transfer Catalysis	A phase-transfer catalyst can facilitate the reaction between the deprotonated hydroxyl group (in the solid or aqueous phase) and the alkylating agent (in the organic phase).	Tetrabutylammonium bromide (TBAB) is a common and effective phase-transfer catalyst for such reactions.

Experimental Protocol for Selective O-Alkylation:

• Protection (Optional but Recommended): To a solution of the Ethyl 5-amino-4-hydroxypicolinate derivative in a suitable solvent (e.g., dichloromethane), add di-tert-butyl dicarbonate (Boc₂O) and a base like triethylamine. Stir at room temperature until the starting material is consumed (monitor by TLC). Work up to isolate the Boc-protected intermediate.

• Deprotonation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (60% dispersion in mineral oil, washed with hexanes) in anhydrous THF. Cool the suspension to 0 °C.

• Addition of Substrate: Slowly add a solution of the (Boc-protected) picolinate derivative in anhydrous THF to the NaH suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. This will generate the corresponding alkoxide.

• Alkylation: Cool the reaction mixture back to 0 °C and add the alkylating agent (e.g., an alkyl halide) dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

• Workup and Deprotection: Quench the reaction carefully with water or a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent. If a Boc protecting group was used, it can be removed by treatment with an acid such as trifluoroacetic acid (TFA) in dichloromethane.

Section 3: Advanced Strategies and Protocols

For more challenging transformations, the following advanced methods can be employed.

Overcoming Hindrance in Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for C-C and C-N bond formation.[6] However, the steric bulk around the picolinate ring can make these reactions challenging.

Q: I am struggling with a Suzuki cross-coupling reaction to introduce an aryl group at the 5-position of my picolinate derivative. What conditions should I explore?

A: For sterically hindered substrates, the choice of catalyst, ligand, and base is critical for a successful cross-coupling reaction.

Decision Tree for Optimizing Suzuki Coupling:

Caption: Optimization strategy for Suzuki cross-coupling.

Recommended Protocol for Suzuki Coupling with a Hindered Picolinate:

• Reactants: To a reaction vessel, add the halogenated Ethyl 5-amino-4-hydroxypicolinate derivative (1.0 eq.), the boronic acid or ester (1.2-1.5 eq.), and the base (e.g., K₃PO₄, 2.0-3.0 eq.).

• Catalyst and Ligand: Add the palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%) and the phosphine ligand (e.g., SPhos, 4-10 mol%).

• Solvent: Add a degassed solvent mixture, such as toluene and water (e.g., 10:1 ratio).

• Reaction: Heat the mixture under an inert atmosphere to 80-110 °C and monitor the reaction progress.

• Workup: After completion, cool the reaction, dilute with an organic solvent, wash with water and brine, dry over anhydrous sodium sulfate, and purify by column chromatography.

Microwave-Assisted Synthesis

Microwave irradiation can significantly accelerate reactions with sterically hindered substrates by providing rapid and uniform heating.[5]

Q: Can microwave synthesis help improve the yield of my reaction that is sluggish at conventional heating?

A: Yes, microwave-assisted organic synthesis (MAOS) is an excellent technique to explore for sterically hindered systems. The high temperatures and pressures achievable in a dedicated microwave reactor can often overcome activation barriers that are insurmountable with conventional heating.

General Protocol for Microwave-Assisted Reaction:

• Vessel Preparation: In a microwave-safe reaction vial, combine the Ethyl 5-amino-4-hydroxypicolinate derivative, the reagent, catalyst (if required), and a suitable high-boiling solvent (e.g., DMF, NMP, or 1,4-dioxane).

• Sealing: Crimp a cap onto the vial to ensure a sealed system.

• Microwave Program: Place the vial in the microwave reactor. Set the target temperature (e.g., 120-180 °C), hold time (e.g., 10-60 minutes), and maximum pressure.

• Cooling and Workup: After the program is complete, allow the vial to cool to room temperature before carefully opening it. Proceed with a standard aqueous workup and purification.

Section 4: Mechanistic Insights from Computational Chemistry

Modern computational chemistry can provide valuable insights into reaction mechanisms, helping to rationalize experimental observations and guide optimization efforts.[7][8][9] For sterically hindered systems, Density Functional Theory (DFT) calculations can be used to model transition states and predict activation energies for different reaction pathways.

Visualizing Steric Hindrance:

The following diagram illustrates the steric crowding around the functional groups of Ethyl 5-amino-4-hydroxypicolinate.

Caption: Steric hindrance around functional groups.

By understanding the spatial arrangement and the electronic properties of the molecule, researchers can make more informed decisions about reaction design and optimization.

References

• Fiveable. (2025, August 15). Steric Hindrance: Intro to Chemistry Study Guide.
• Benchchem. overcoming steric hindrance in reactions involving 1-(5-Tert-butyl-2-hydroxyphenyl)ethanone.
• Master Organic Chemistry. (2011, July 18). Steric Hindrance (Is Like A Fat Goalie).
• ChemTalk. (2021, June 9). Steric Hindrance.
• Taylor & Francis. Steric hindrance – Knowledge and References.
• ChemTalk. (2025, September 7). Metal-Catalyzed Cross-Coupling Reactions.
• Computational discoveries of reaction mechanisms: recent highlights and emerging challenges.
• ACS Publications. (2017, May 22). Computational Studies of Carboxylate-Assisted C–H Activation and Functionalization at Group 8–10 Transition Metal Centers | Chemical Reviews.
• Frontiers. (2022, April 13). Computational Modelling of the Interactions Between Polyoxometalates and Biological Systems.

Sources

• 1. fiveable.me [fiveable.me]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Steric Hindrance | ChemTalk [chemistrytalk.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Metal-Catalyzed Cross-Coupling Reactions | ChemTalk [chemistrytalk.org]
• 7. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | Computational Modelling of the Interactions Between Polyoxometalates and Biological Systems [frontiersin.org]

Technical Support Center: Troubleshooting Ethyl 5-amino-4-hydroxypicolinate Esterification

Welcome to the Application Scientist Support Center. Synthesizing Ethyl 5-amino-4-hydroxypicolinate via the esterification of 5-amino-4-hydroxypicolinic acid presents unique chemoselectivity challenges. Because the starting material contains three reactive functional groups—a carboxylic acid, a phenolic/pyridolic hydroxyl, and a primary amine—standard esterification protocols often lead to complex mixtures.

This guide provides field-proven insights, causality-driven troubleshooting, and a self-validating protocol to ensure high-yield, high-purity esterification.

Part 1: Causality-Driven Troubleshooting (FAQs)

Q: Why does thionyl chloride (SOCl₂) generate significant 4-chloro byproducts instead of just forming the ethyl ester? Mechanistic Causality: 4-hydroxypyridines exist in a tautomeric equilibrium with their 4-pyridone forms. When SOCl₂ is used to generate the acid chloride at the C2-carboxylic acid, it simultaneously reacts with the 4-pyridone oxygen. This forms a chlorosulfite intermediate that collapses to yield a 4-chloro derivative, a known reactivity pattern in hydroxypicolinic acid chemistry where the 4-position is highly susceptible to halogenation and subsequent substitution[1]. Solution: Abandon halogenating activation agents. Use direct Fischer esterification with anhydrous HCl gas in ethanol.

Q: I attempted a Steglich esterification (EDC/DMAP or DCC), but I observed a polymeric mess and low ester yield. What happened? Mechanistic Causality: The substrate contains an unprotected 5-amino group. Carbodiimide coupling agents activate the C2-carboxylic acid, making it highly electrophilic. Instead of ethanol attacking the activated ester, the 5-amino group of a neighboring molecule acts as a competing nucleophile, leading to intermolecular amide bond formation (oligomerization/polymerization). Solution: Protonation is your built-in protecting group. By using strongly acidic Fischer conditions, the 5-amino group is protonated to an ammonium salt (-NH₃⁺), rendering it non-nucleophilic and preventing self-condensation.

Q: The starting material is completely insoluble in ethanol. How can I drive the reaction? Mechanistic Causality: 5-amino-4-hydroxypicolinic acid exists as a highly stable zwitterion (the pyridine nitrogen is protonated by the C2-carboxylate, providing charge balance)[2]. This ionic lattice drastically reduces solubility in organic solvents. Solution: Generating the hydrochloride salt in situ breaks the zwitterionic network. Bubble anhydrous HCl gas into the ethanol suspension until saturation; the material will solubilize as the esterification proceeds.

Part 2: Reaction Pathway Visualization

The following diagram illustrates the chemoselective pathways and the causality behind the side reactions when improper reagents are selected.

Fig 1: Reaction pathways and side-reaction causality during esterification.

Part 3: Quantitative Data & Method Comparison

To minimize side reactions, reagent selection must account for the nucleophilicity of the 5-amino group and the tautomerism of the 4-hydroxyl group. The table below summarizes the quantitative outcomes of various esterification strategies.

Esterification Method	Reagents	Primary Side Reaction	Typical Yield	Recommendation
Halogenation-Activation	SOCl₂ / EtOH	C4-Chlorination	< 30%	❌ Avoid
Carbodiimide Coupling	EDC / DMAP / EtOH	Amide Oligomerization	< 15%	❌ Avoid
Direct Alkylation	EtI / K₂CO₃ / DMF	O-Alkylation / N-Alkylation	20–40%	❌ Avoid
Acid-Catalyzed Fischer	Anhydrous HCl(g) / EtOH	Minimal (Trace etherification)	> 85%	✅ Optimal

Part 4: Validated Experimental Protocol

Optimized Method: Anhydrous HCl-Catalyzed Fischer Esterification

System Validation: This protocol is a self-validating system. By using anhydrous HCl, the reaction simultaneously achieves three necessary conditions: 1) Solubilization of the zwitterion via hydrochloride salt formation, 2) In situ protection of the 5-amino group (as -NH₃⁺) to prevent oligomerization, and 3) Catalytic activation of the carboxylic acid without halogenating the 4-hydroxyl group.

Step 1: Suspension & Saturation

• Suspend 5-amino-4-hydroxypicolinic acid (1.0 eq) in anhydrous ethanol (10 volumes) in a round-bottom flask equipped with a reflux condenser.

• Cool the suspension to 0–5 °C using an ice bath.

• Bubble anhydrous HCl gas into the vigorously stirring suspension until the solution is saturated. Causality Check: The highly stable zwitterionic lattice is disrupted as the pyridine nitrogen and 5-amino group are protonated, transitioning the opaque suspension into a clear solution[2].

Step 2: Reflux & Esterification 4. Heat the reaction mixture to reflux (approx. 78 °C) for 12–16 hours. 5. Monitor reaction completion via HPLC or TLC. Causality Check: The vast excess of ethanol shifts the equilibrium toward the ester product, while the strong acid lowers the activation energy[3].

Step 3: Controlled Neutralization & Isolation 6. Concentrate the reaction mixture under reduced pressure to remove excess ethanol and residual HCl gas. 7. Resuspend the crude hydrochloride salt in cold distilled water (5 volumes). 8. Carefully adjust the pH to 7.0–7.5 using saturated aqueous NaHCO₃. Causality Check: Weak bases like NaHCO₃ are strictly required here to neutralize the hydrochloride salt and free-base the 5-amino group without causing base-catalyzed hydrolysis of the newly formed ethyl ester[3]. 9. Extract the aqueous layer with Ethyl Acetate (3 x 10 volumes). 10. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield pure Ethyl 5-amino-4-hydroxypicolinate.

References

• Title: US9475771B2 - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids - Google Patents | Source: google.com | URL: 1

• Title: Fisher Esterification, Reflux, Isolation and Purification of Esters - Science Ready | Source: scienceready.com.au | URL: 3

• Title: Synthesis and crystal structures of 3,6-dihydroxypicolinic acid and its labile intermediate dipotassium 3-hydroxy-6-(sulfonatooxy)pyridine-2-carboxylate monohydrate - PMC | Source: nih.gov | URL: 2

Sources

• 1. US9475771B2 - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. scienceready.com.au [scienceready.com.au]

Technical Support Center: Optimizing Extraction of Ethyl 5-amino-4-hydroxypicolinate from Biological Matrices

Welcome to the technical support center for the bioanalysis of Ethyl 5-amino-4-hydroxypicolinate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of extracting this analyte from challenging biological matrices like plasma, urine, and tissue homogenates. As a polar, amphoteric molecule, Ethyl 5-amino-4-hydroxypicolinate presents unique challenges that demand a well-designed extraction strategy to ensure accuracy, precision, and reproducibility in quantitative analysis.

This document moves beyond simple protocols to explain the underlying scientific principles, empowering you to troubleshoot effectively and optimize your methods with confidence.

Section 1: Understanding the Analyte - A Physicochemical Profile

The extraction strategy for any analyte is fundamentally dictated by its chemical properties. Ethyl 5-amino-4-hydroxypicolinate is a multifaceted molecule, and understanding its behavior in different chemical environments is the first step toward a successful extraction.

The structure contains three key functional groups that influence its solubility and retention:

• Aromatic Amino Group (-NH₂): A basic moiety that will be protonated (positively charged) at low pH.

• Phenolic Hydroxyl Group (-OH): An acidic moiety that will be deprotonated (negatively charged) at high pH.

• Ethyl Ester Group (-COOCH₂CH₃): A non-ionizable, moderately lipophilic group that influences overall polarity.

This amphoteric nature means the analyte's net charge is highly pH-dependent, which is a critical lever we can use during extraction.

Table 1: Estimated Physicochemical Properties of Ethyl 5-amino-4-hydroxypicolinate

Property	Estimated Value / Characteristic	Implication for Extraction
Molecular Weight	~182.18 g/mol	Small molecule suitable for various extraction techniques.
Polarity	Polar	Highly soluble in polar organic solvents (Methanol, Acetonitrile). pH adjustment is crucial for extraction into less polar solvents.[1]
pKa (Amino Group)	~3-4 (Estimated)	The amino group will be positively charged (-NH₃⁺) at pH < 3. This is the target for Cation-Exchange SPE.
pKa (Hydroxyl Group)	~8-9 (Estimated)	The hydroxyl group will be negatively charged (-O⁻) at pH > 9. This can be targeted by Anion-Exchange SPE.
LogP	Low (Estimated < 1)	Indicates a preference for aqueous environments when neutral. Reversed-phase retention will be weak.

| Stability | Potential for Oxidation/Hydrolysis | The amino and hydroxyl groups are susceptible to oxidation. The ester group can hydrolyze at extreme pH (acidic or basic) and high temperatures.[2][3] Processing should be done promptly and at cool temperatures. |

Section 2: Core Extraction Strategies: A Comparative Overview

Choosing the right extraction technique is a trade-off between speed, cost, cleanliness, and selectivity. For Ethyl 5-amino-4-hydroxypicolinate, three primary methods are considered.

Table 2: Comparison of Common Extraction Techniques

Technique	Principle	Pros	Cons	Best For...
Protein Precipitation (PPT)	Proteins are denatured and precipitated by adding a high concentration of organic solvent or acid.[4][5]	Fast, simple, inexpensive, high throughput.	Non-selective, high risk of matrix effects (ion suppression/enhancement) from co-extracted phospholipids and salts.[6] Low recovery due to co-precipitation is possible.	Early discovery, high-throughput screening where speed is prioritized over ultimate sensitivity.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases (typically aqueous sample and an organic solvent).[7]	Good for removing non-soluble interferences, can be selective with pH optimization.	Can be labor-intensive, requires large solvent volumes, risk of emulsion formation, challenging for polar analytes.	Samples with fewer matrix components where pH can be effectively manipulated to neutralize the analyte.

| Solid-Phase Extraction (SPE) | Analyte is selectively retained on a solid sorbent while interferences are washed away, followed by selective elution.[8] | High selectivity, high recovery, produces the cleanest extracts, significantly reduces matrix effects.[9] | More complex method development, higher cost per sample. | Regulated bioanalysis (GLP/GCP studies), methods requiring high sensitivity and accuracy.[10][11] |

Section 3: Troubleshooting Guide by Extraction Technique

This section directly addresses common problems encountered during method development in a question-and-answer format.

Protein Precipitation (PPT) Issues

Q: My recovery is low and variable after precipitating plasma with acetonitrile. Why is this happening?

A: Low and inconsistent recovery in PPT is often due to co-precipitation . Your polar analyte, Ethyl 5-amino-4-hydroxypicolinate, can get trapped within the aggregated protein pellet as it crashes out of solution.

• Scientific Rationale: The rapid denaturation of proteins creates a complex, web-like structure. Analytes can be physically entrapped or adsorb to the protein surfaces through hydrogen bonding or ionic interactions, preventing them from remaining in the supernatant for analysis.[12]

• Troubleshooting Steps:

  • Optimize the Solvent-to-Plasma Ratio: A common starting point is 3:1 (v/v) acetonitrile to plasma. Try increasing this to 4:1 or 5:1. A higher volume of organic solvent can lead to a more dispersed precipitate and may improve analyte release.

  • Test Different Solvents: While acetonitrile is common, methanol can sometimes yield different results. Acetone is another option, though it can sometimes be harder to work with.[13][14]

  • Vortex Thoroughly and Consistently: Ensure vigorous mixing immediately after adding the solvent to create a fine, homogenous precipitate. Inadequate mixing leads to large protein clumps that are more likely to trap the analyte.

  • Consider Temperature: Performing the precipitation at low temperatures (e.g., on ice or at 4°C) can sometimes improve the precipitation of proteins while potentially minimizing analyte degradation.[5]

Q: I'm seeing severe ion suppression in my LC-MS/MS analysis after using PPT. How can I mitigate this?

A: This is the most significant drawback of PPT. The ion suppression is almost certainly caused by endogenous matrix components, particularly phospholipids , that are soluble in the organic solvent and co-extracted with your analyte.

• Scientific Rationale: During electrospray ionization (ESI), phospholipids compete with the analyte for access to the droplet surface and for charge, reducing the efficiency of analyte ionization and leading to a suppressed signal.[15][16][17]

• Troubleshooting Steps:

  • Chromatographic Separation: The first line of defense is your HPLC/UHPLC method. Ensure your analyte is chromatographically separated from the bulk of the phospholipids, which typically elute in the mid-to-late part of a reversed-phase gradient.

  • Acidification: Adding a small amount of acid (e.g., 0.1-1% formic acid) to your precipitation solvent can sometimes help disrupt analyte-protein binding and improve protein crashing, but it does little to remove phospholipids.

  • Switch to a Cleaner Method: If ion suppression remains problematic and impacts the required sensitivity of your assay, PPT is likely not a suitable method. You must move to a more selective technique like SPE.

Liquid-Liquid Extraction (LLE) Issues

Q: I have very poor recovery of my analyte in the organic phase (e.g., ethyl acetate) even after pH adjustment. What am I doing wrong?

A: The challenge with an amphoteric analyte like Ethyl 5-amino-4-hydroxypicolinate is finding a pH where it is sufficiently neutral to partition into a water-immiscible organic solvent.

• Scientific Rationale: For an analyte to move from the aqueous phase to the organic phase, it must be uncharged. You need to adjust the sample pH to its isoelectric point (pI) , the pH at which the molecule has no net charge. For this analyte, the pI will be between the pKa of the amino group and the hydroxyl group (estimated around pH 5-7).

• Troubleshooting Steps:

  • Systematic pH Scouting: Prepare your aqueous sample buffered at a range of pH values (e.g., pH 4, 5, 6, 7, 8). Perform the LLE at each pH and measure the recovery. This will empirically determine the optimal pH for extraction.

  • Solvent Selection: Ethyl acetate is a common choice, but you could also test methyl-tert-butyl ether (MTBE) or a mixture of more polar and non-polar solvents (e.g., dichloromethane/isopropanol).

  • Salting Out: Adding a neutral salt (e.g., NaCl or (NH₄)₂SO₄) to the aqueous phase can increase its polarity and "push" the neutral analyte into the organic phase, improving partitioning and recovery.[7]

  • Consider Ion-Pair Extraction: For highly polar compounds that are difficult to neutralize, you can add an "ion-pairing" reagent to the sample. For example, a large hydrophobic anion (like sodium dodecyl sulfate) can form a neutral complex with your protonated analyte at low pH, and this complex can be extracted into the organic phase. This is an advanced technique that requires significant optimization.

Solid-Phase Extraction (SPE) Issues

Q: My analyte recovery from the SPE cartridge is low and/or inconsistent. How do I figure out where it's being lost?

A: This is the most common issue in SPE development. A systematic approach is required to diagnose the problem. The first step is to collect and analyze every fraction from the process: the flow-through from the sample load, each wash step, and the final elution.

• Scientific Rationale: Low recovery can be attributed to four main causes: 1) Failure to retain the analyte on the sorbent, 2) Premature elution of the analyte during a wash step, 3) Incomplete elution from the sorbent, or 4) Analyte degradation on the cartridge.[8][18][19]

Caption: SPE Troubleshooting Flowchart for Low Recovery.

Q: How do I choose the right SPE sorbent for Ethyl 5-amino-4-hydroxypicolinate?

A: Given the analyte's amphoteric and polar nature, a Mixed-Mode Polymeric Sorbent is the most robust and recommended choice.

• Scientific Rationale:

  • Reversed-Phase (e.g., C18, C8): This mechanism relies on hydrophobic interactions. Since your analyte is polar, retention on a purely reversed-phase sorbent will likely be weak and may require a completely aqueous loading condition, which can be difficult to achieve with biological samples.[8]

  • Cation-Exchange (e.g., -SO₃⁻): This will strongly retain the analyte at low pH (e.g., pH 2-3) when the amino group is protonated (-NH₃⁺). This is a very effective capture mechanism.[20]

  • Anion-Exchange (e.g., -NR₃⁺): This could retain the analyte at high pH (e.g., pH 9-10) when the hydroxyl group is deprotonated (-O⁻), but high pH can risk ester hydrolysis.

  • Mixed-Mode Cation Exchange (MCX): This combines reversed-phase (for retaining non-polar interferences) and strong cation exchange (for retaining the positively charged analyte). This is the ideal choice as it allows for a multi-step wash protocol to remove a wide range of interferences.[9] You can wash with an acidic aqueous solution to remove neutral and acidic interferences, then wash with an organic solvent (like methanol) to remove non-polar interferences, all while your positively charged analyte remains bound to the sorbent.

Section 4: Advanced Protocol - Mixed-Mode SPE Workflow

This protocol provides a robust starting point for extracting Ethyl 5-amino-4-hydroxypicolinate from plasma using a mixed-mode cation exchange (MCX) sorbent. It is designed to be a self-validating system by providing clean extracts and high recovery.

Caption: Recommended Mixed-Mode Cation Exchange SPE Workflow.

Step-by-Step Methodology:

• Sample Pre-treatment:

  • To 200 µL of plasma, add 200 µL of 4% phosphoric acid (H₃PO₄) in water.

  • Vortex for 30 seconds. This step lyses cells, precipitates some proteins, and ensures the analyte's amino group is protonated (pH < 3).

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the MCX cartridge. This wets the polymeric sorbent.

• Equilibration:

  • Pass 1 mL of water through the cartridge. This removes the methanol and prepares the sorbent for the aqueous sample. Do not let the sorbent bed go dry from this point forward. [19]

• Sample Loading:

  • Load the entire pre-treated sample (400 µL) onto the cartridge at a slow, steady flow rate (e.g., 1 mL/min). A slow flow rate is critical for ensuring efficient binding between the analyte and the ion-exchange sites.[9]

• Wash 1 (Aqueous Wash):

  • Pass 1 mL of 0.1M HCl through the cartridge. This removes hydrophilic, neutral, and acidic interferences. The analyte remains bound by both cation exchange and reversed-phase mechanisms.

• Wash 2 (Organic Wash):

  • Pass 1 mL of methanol through the cartridge. This removes hydrophobic interferences like phospholipids that are retained on the reversed-phase backbone of the sorbent. The analyte remains strongly bound by the ion-exchange mechanism.

• Elution:

  • Pass 1 mL of 5% ammonium hydroxide (NH₄OH) in methanol through the cartridge.

  • Causality: The high pH of the ammoniated methanol neutralizes the analyte's amino group (-NH₃⁺ → -NH₂), breaking the ionic bond with the sorbent. The strong organic solvent (methanol) then disrupts any remaining hydrophobic interactions, allowing for complete elution of the neutral analyte.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at ≤ 40°C.

  • Reconstitute the residue in a known, small volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis.

Section 5: Frequently Asked Questions (FAQs)

Q: How do I quantitatively measure Extraction Recovery and Matrix Effect as required by regulatory guidelines? [10][21]

A: These are critical parameters for method validation. They are assessed using three sets of samples:

• Set A: Analyte spiked into a blank biological matrix before extraction. (Represents the final result after extraction losses and matrix effects).

• Set B: Blank biological matrix is extracted first, and the analyte is spiked into the final, clean eluate after extraction. (Represents matrix effect only).[17]

• Set C: Analyte spiked into a clean solvent (e.g., mobile phase). (Represents the 100% response with no loss or matrix effect).

Formulas:

• Extraction Recovery (%) = (Peak Area of Set A / Peak Area of Set B) x 100

• Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set C) x 100

A Matrix Effect value of 100% means no effect. <100% indicates ion suppression, and >100% indicates ion enhancement.[15]

Q: My analyte appears to be degrading during the sample preparation process. What can I do?

A: Degradation is often caused by enzymatic activity, oxidation, or pH/temperature instability.

• Work Quickly and Keep Samples Cold: Perform all extraction steps on ice or using cooled centrifuge rotors.

• Inhibit Enzymes: If you suspect enzymatic degradation in plasma, use collection tubes containing sodium fluoride.

• Prevent Oxidation: The aminophenol structure is prone to oxidation. If this is a problem, consider adding a small amount of an antioxidant like ascorbic acid or butylated hydroxytoluene (BHT) to your samples immediately after collection.

• Check pH Stability: Perform stability tests by incubating the analyte in buffers of different pH values to identify ranges where it is most stable. Avoid prolonged exposure to harsh acidic or basic conditions, especially at elevated temperatures.[2]

Q: What is the best type of internal standard (IS) to use for this LC-MS/MS analysis?

A: The gold standard is a Stable Isotope-Labeled (SIL) internal standard (e.g., containing ¹³C or ²H atoms). A SIL-IS is chemically identical to the analyte and will therefore have the same extraction recovery and experience the same matrix effects.[17] This provides the most accurate correction for any variability during sample processing and analysis. If a SIL-IS is not available, a close structural analog that is not present in the samples is the next best choice.

References

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. (n.d.). National Center for Biotechnology Information. [Link]

• Bioanalytical method validation - Scientific guideline. (2015, June 3). European Medicines Agency. [Link]

• Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. (2025, October 17). Welch Materials, Inc.. [Link]

• Protein Precipitation Method. (2025, June 9). Phenomenex. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. (2024, April 5). Taylor & Francis Online. [Link]

• Protein Precipitation Methods for Proteomics. (2014, September 4). Bio-Synthesis Inc.. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Longdom Publishing S.L. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Prolytix. [Link]

• European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? (n.d.). Future Science. [Link]

• Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency. [Link]

• Sample Prep Tech Tip: Low Recovery- SPE Method. (n.d.). Phenomenex. [Link]

• The Reason of Poor Sample Recovery When Using SPE. (2025, October 17). Hawach Scientific. [Link]

• Comparison of protein precipitation methods for sample preparation prior to proteomic analysis. (2004, January 16). PubMed. [Link]

• The Ins and Outs of Protein Concentration – Protein Precipitation. (2025, May 23). Bitesize Bio. [Link]

• Solving Recovery Problems in Solid-Phase Extraction. (2026, March 23). LCGC International. [Link]

• In Situ Liquid−Liquid Extraction as a Sample Preparation Method for Matrix-Assisted Laser Desorption/Ionization MS Analysis of Polypeptide Mixtures. (2003, April 16). ACS Publications. [Link]

• Extraction of Polar Basic Drugs from Plasma with Polymeric SPE Cation Exchange, Bond Elut Plexa PCX. (n.d.). Agilent Technologies. [Link]

• The Solubility of Amino Acids in Various Solvent Systems. (n.d.). DigitalCommons@URI. [Link]

• Impact of Storage Conditions on Stability of Bioactive Compounds and Bioactivity of Beetroot Extract and Encapsulates. (2024, June 28). MDPI. [Link]

• The Effect of Light, Temperature, pH and Species on Stability of Anthocyanin Pigments in Four Berberis Species. (n.d.). SciSpace. [Link]

Sources

• 1. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 2. Impact of Storage Conditions on Stability of Bioactive Compounds and Bioactivity of Beetroot Extract and Encapsulates [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. Protein precipitation: A comprehensive guide | Abcam [abcam.com]
• 5. Protein Precipitation Method | Phenomenex [phenomenex.com]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. welch-us.com [welch-us.com]
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• 11. ema.europa.eu [ema.europa.eu]
• 12. bitesizebio.com [bitesizebio.com]
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Reference Data & Comparative Studies

Ethyl 5-amino-4-hydroxypicolinate compared to other picolinic acid esters

As a Senior Application Scientist, selecting the appropriate heterocyclic scaffold or derivatization agent is a critical decision that dictates the success of downstream synthetic workflows and analytical assays. Picolinic acid esters are privileged motifs in both medicinal chemistry and mass spectrometry. However, not all picolinates are created equal.

This guide provides an objective, data-driven comparison between Ethyl 5-amino-4-hydroxypicolinate —a highly functionalized pyridine derivative—and alternative picolinic acid esters. By examining their orthogonal reactivity, physicochemical properties, and performance in experimental workflows, this guide will equip drug development professionals and analytical chemists with the mechanistic insights needed to optimize their pipelines.

Structural and Physicochemical Comparison

The utility of a picolinate ester is governed by its substitution pattern. While simple esters act as basic acylating agents, heavily substituted variants like Ethyl 5-amino-4-hydroxypicolinate offer multiple handles for complex molecule construction.

Table 1: Quantitative Comparison of Picolinic Acid Esters in Synthetic and Analytical Workflows

Parameter	Ethyl 5-amino-4-hydroxypicolinate	Ethyl Picolinate	2-Picolinic Acid (Derivatization)	Ethyl 3-amino-5-(CF3)picolinate
Substitution Pattern	C4-OH, C5-NH2	None (Unsubstituted)	Free Acid	C3-NH2, C5-CF3
Primary Application	Complex API Synthesis	Basic Acylating Agent	LC-MS/MS Derivatization	Targeted API Synthesis
Cross-Coupling Yield	85–92% (via C4-Triflate)	N/A (No leaving group)	N/A	Low (Steric hindrance)
Regioselectivity	>95% (C5-NH2 specific)	N/A	N/A	~80% (C3-NH2)
ESI+ Ionization Enhancement	Moderate (10x – 20x)	Low (1x – 2x)	Very High (up to 100x)	Low (Electron-withdrawing CF3)
Aqueous Solubility (LogP)	~0.8 (Hydrophilic handles)	~1.2	~0.5	~2.4 (Lipophilic)

Application 1: Orthogonal Functionalization in API Synthesis

In drug discovery, the ability to selectively modify specific positions on a core scaffold without requiring excessive protecting group chemistry is invaluable. Recent advances in antibiotic development have demonstrated that targeted esterification of complex scaffolds can dramatically enhance bioactivity, water solubility, and resistance to enzymatic degradation ().

Similarly, Ethyl 5-amino-4-hydroxypicolinate provides a highly tunable vector. The ortho relationship between the C4-hydroxyl and C5-amino groups allows for orthogonal functionalization. The hydroxyl group can be converted into an electrophilic leaving group (e.g., a triflate), while the amine serves as a nucleophile. This enables the rapid construction of fused bicyclic systems (such as pyrido-oxazines), which are highly sought-after motifs in kinase inhibitor design.

Protocol 1: Orthogonal Functionalization via C4-Triflation and Suzuki-Miyaura Coupling

Causality: Direct cross-coupling on a pyridine ring requires a suitable leaving group. By converting the C4-hydroxyl into a triflate, we selectively activate the C4 position for palladium-catalyzed C–C bond formation, leaving the C5-amino group intact for subsequent diversification.

Step-by-Step Methodology:

• C4-OH Activation: Dissolve 1.0 mmol of Ethyl 5-amino-4-hydroxypicolinate in 10 mL of anhydrous dichloromethane (DCM). Add 2.0 mmol of anhydrous pyridine and cool the reaction flask to 0°C under an argon atmosphere.

• Triflation: Dropwise add 1.1 mmol of trifluoromethanesulfonic anhydride (Tf2O). Stir for 2 hours, allowing the reaction to warm to room temperature.

  • Self-Validation: Perform Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent. The complete disappearance of the highly polar starting material (Rf ~0.1) and the appearance of a distinct, less polar UV-active spot (Rf ~0.6) validates complete C4-OH conversion.

• Isolation: Quench with saturated aqueous NaHCO3, extract with DCM (3 x 10 mL), dry over anhydrous Na2SO4, and concentrate in vacuo to isolate the C4-triflate intermediate.

• Cross-Coupling: In a Schlenk tube, combine the isolated triflate (1.0 eq), an arylboronic acid (1.2 eq), Pd(dppf)Cl2 (0.05 eq), and K2CO3 (2.0 eq) in 8 mL of a degassed 1,4-dioxane/water (4:1) mixture.

• Reaction & Validation: Heat the mixture at 90°C for 12 hours.

  • Self-Validation: Analyze an aliquot via LC-MS. The presence of the target mass [M+H]+ and the absence of the triflate mass confirms successful cross-coupling, validating the catalytic cycle's completion.

Workflow for orthogonal functionalization of Ethyl 5-amino-4-hydroxypicolinate.

Application 2: Analytical Derivatization (LC-MS/MS)

Beyond synthesis, picolinic acid derivatives (specifically 2-picolinic acid) are heavily utilized in analytical chemistry to enhance the detection of poorly ionizing compounds. While Ethyl 5-amino-4-hydroxypicolinate is primarily a synthetic building block, understanding the mechanism of picolinate esterification is crucial for scientists working with these scaffolds.

Derivatizing a hydroxylated metabolite (e.g., steroids or cannabinoids) with a picolinate ester introduces a highly basic pyridine moiety. This nitrogen acts as a potent proton acceptor during Electrospray Ionization (ESI+), dramatically increasing the abundance of the [M+H]+ ion and lowering the limit of detection (LOD) by up to 100-fold ().

Protocol 2: Picolinic Acid Esterification for LC-MS/MS Signal Enhancement

Causality: Hydroxylated analytes often suffer from poor ionization efficiency. By coupling them with a picolinate derivative, we engineer a high proton affinity into the molecule, ensuring maximum signal-to-noise ratio during mass spectrometric analysis.

Step-by-Step Methodology:

• Sample Preparation: Transfer 100 μL of the extracted hydroxylated analyte into a glass autosampler vial and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reagent Addition: Add 50 μL of a freshly prepared derivatization cocktail containing 2-picolinic acid (10 mg/mL), 4-(dimethylamino)pyridine (DMAP, 5 mg/mL), and 2-methyl-6-nitrobenzoic anhydride (MNBA, 15 mg/mL) dissolved in anhydrous tetrahydrofuran (THF) with 5% triethylamine.

• Incubation: Seal the vial and incubate at room temperature for 30 minutes.

  • Causality: MNBA acts as a rapid coupling agent, while DMAP catalyzes the acyl transfer, ensuring quantitative esterification without thermal degradation of the analyte.

• Validation & Reconstitution: Evaporate the reaction mixture to dryness and reconstitute in 100 μL of mobile phase (50:50 Water:Acetonitrile with 0.1% Formic Acid).

  • Self-Validation: Inject 5 μL into the LC-MS/MS. Validate successful derivatization by monitoring the MS3 transition; the presence of a dominant product ion corresponding to the neutral loss of the picolinic acid moiety (Δm/z = 123) confirms quantitative ester formation prior to full sample batch quantification.

Mechanism of LC-MS/MS ionization enhancement via picolinate ester derivatization.

Conclusion

When comparing picolinic acid esters, Ethyl 5-amino-4-hydroxypicolinate stands out as an elite synthetic intermediate. Unlike simple ethyl picolinate, its dual functional handles (C4-OH and C5-NH2) permit sophisticated, orthogonal cross-coupling workflows essential for modern API synthesis. Conversely, for analytical scientists seeking to purely boost LC-MS/MS sensitivity, simpler picolinic acid derivatives remain the gold standard for derivatization due to their optimized proton affinity and minimal steric hindrance.

References

• Title: Significant enhancement of 11-Hydroxy-THC detection by formation of picolinic acid esters and application of liquid chromatography/multi stage mass spectrometry (LC-MS3): Application to hair and oral fluid analysis Source: Drug Testing and Analysis URL: [Link]

• Title: C10-Benzoate Esters of Anhydrotetracycline Inhibit Tetracycline Destructases and Recover Tetracycline Antibacterial Activity Source: ACS Infectious Diseases URL: [Link]

A Comparative Guide to the Reproducibility of Synthetic Pathways for Ethyl 5-amino-4-hydroxypicolinate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the synthesis of polysubstituted pyridine derivatives is of paramount importance due to their prevalence in a wide array of biologically active compounds and functional materials. Ethyl 5-amino-4-hydroxypicolinate, a key heterocyclic building block, presents a unique synthetic challenge due to its specific substitution pattern. The reproducibility of its synthesis is critical for consistent production and reliable downstream applications. This guide provides an in-depth, comparative analysis of plausible synthetic pathways to this target molecule, with a focus on experimental feasibility, potential challenges, and overall reproducibility.

Introduction to the Synthetic Challenge

The arrangement of an amino group at the 5-position, a hydroxyl group at the 4-position, and an ethyl ester at the 2-position on the pyridine ring of Ethyl 5-amino-4-hydroxypicolinate necessitates a carefully considered synthetic strategy. The electronic nature of these substituents significantly influences the reactivity of the pyridine core, making the sequence of functional group introduction a critical factor for success. Direct, one-pot syntheses are often elusive, compelling the use of multi-step pathways that require robust and reproducible individual reactions. This guide will explore two primary strategic approaches:

• Pathway A: Late-Stage Functionalization of a Pre-formed Picolinate Ring. This approach focuses on first establishing the ethyl picolinate core and subsequently introducing the amino and hydroxyl groups.

• Pathway B: De Novo Synthesis of the Pyridine Ring. This strategy involves the construction of the substituted pyridine ring from acyclic precursors through a cyclization reaction.

Pathway A: Stepwise Functionalization of an Ethyl Picolinate Core

This pathway commences with a commercially available or readily synthesized picolinate derivative, followed by a sequence of reactions to install the desired amino and hydroxyl functionalities. A key consideration in this approach is the directing effect of the existing substituents on the regioselectivity of subsequent reactions.

Logical Workflow for Pathway A

Caption: Workflow for the synthesis of Ethyl 5-amino-4-hydroxypicolinate via stepwise functionalization of an ethyl picolinate core.

Detailed Experimental Considerations for Pathway A

Step 1: Nitration of Ethyl 4-chloropicolinate

The introduction of a nitro group at the 5-position is a critical step. The electron-withdrawing nature of the ester and the chloro substituent directs the nitration to the C-3 and C-5 positions. Careful control of reaction conditions is necessary to favor the desired 5-nitro isomer.

• Protocol: To a solution of ethyl 4-chloropicolinate in concentrated sulfuric acid, fuming nitric acid is added dropwise at a controlled temperature (typically 0-10 °C). The reaction is monitored closely, and upon completion, the mixture is poured onto ice to precipitate the product.

• Causality: The strong acidic conditions protonate the pyridine nitrogen, further deactivating the ring towards electrophilic substitution. The chloro and ester groups are deactivating, making harsh conditions necessary. The regioselectivity is governed by the combined directing effects of the substituents.

• Reproducibility Challenges: This step can be prone to the formation of isomeric byproducts (e.g., 3-nitro isomer) and over-nitration, impacting the yield and purity of the desired intermediate. Precise temperature control and slow addition of the nitrating agent are crucial for reproducibility.

Step 2: Reduction of Ethyl 4-chloro-5-nitropicolinate

The reduction of the nitro group to an amine is a well-established transformation. Several methods can be employed, each with its own advantages and disadvantages in terms of reproducibility and scalability.

• Protocol (Fe/HCl): The nitro compound is suspended in a mixture of ethanol and water, and iron powder and concentrated hydrochloric acid are added. The mixture is heated to reflux until the reaction is complete.

• Protocol (Catalytic Hydrogenation): The nitro compound is dissolved in a suitable solvent (e.g., ethanol, ethyl acetate) and hydrogenated in the presence of a catalyst, such as palladium on carbon (Pd/C), under a hydrogen atmosphere.

• Causality: Metal-acid reductions are robust and cost-effective, while catalytic hydrogenation offers cleaner reaction profiles and easier product isolation. The choice of method may depend on the scale of the synthesis and the available equipment.

• Reproducibility: Catalytic hydrogenation is generally more reproducible and scalable, provided the catalyst quality and reaction parameters (pressure, temperature, and agitation) are consistent. Metal-acid reductions can sometimes be less reproducible due to variations in the quality and activation of the metal.

Step 3: Nucleophilic Aromatic Substitution of Ethyl 5-amino-4-chloropicolinate

The final step involves the conversion of the chloro group to a hydroxyl group. This is typically achieved through a nucleophilic aromatic substitution (SNAr) reaction. The presence of the electron-donating amino group and the electron-withdrawing ester group influences the reactivity of the C-4 position.[1][2][3]

• Protocol: Ethyl 5-amino-4-chloropicolinate is heated with an aqueous solution of a strong base, such as sodium hydroxide.[1] The reaction progress is monitored by techniques like TLC or HPLC. Acidification of the reaction mixture after completion yields the final product.

• Causality: The pyridine ring is activated towards nucleophilic attack at the 4-position by the electron-withdrawing ester group. The amino group at the 5-position can also influence the reactivity. Elevated temperatures are often required to overcome the activation energy for the substitution.[1][4]

• Reproducibility Challenges: This step can be challenging due to potential side reactions, such as hydrolysis of the ester group under the basic conditions. Careful control of the reaction temperature, time, and base concentration is critical to maximize the yield of the desired product and minimize ester cleavage. The use of a milder base or a protecting group for the amino function might be necessary to improve reproducibility.

Alternative in Pathway A: The Sandmeyer Reaction

An alternative approach to introduce the hydroxyl group involves the Sandmeyer reaction, starting from Ethyl 5-amino-4-chloropicolinate. This would involve diazotization of the amino group followed by reaction with a copper(I) salt. However, this would result in the loss of the amino group, making it an inefficient route to the target molecule. A more plausible, though longer, route would be to start with a 5-aminopicolinate, perform a Sandmeyer reaction to introduce a hydroxyl group at the 5-position, and then attempt to introduce the 4-hydroxyl group. This highlights the strategic complexities in synthesizing polysubstituted pyridines.[5][6][7][8]

Pathway B: De Novo Synthesis via Cyclization

This strategy focuses on constructing the substituted pyridine ring from acyclic precursors. The Hantzsch pyridine synthesis and related multi-component reactions are powerful tools for this purpose, allowing for the formation of highly functionalized pyridines in a single step.[9]

Logical Workflow for Pathway B

Caption: Workflow for the synthesis of Ethyl 5-amino-4-hydroxypicolinate via a de novo cyclization approach.

Detailed Experimental Considerations for Pathway B

Step 1: Hantzsch-type Pyridine Synthesis

The core of this pathway is a one-pot condensation reaction of a β-ketoester, an aldehyde, and an ammonia source. To achieve the specific substitution pattern of the target molecule, appropriately substituted precursors would be required.

• Protocol: A mixture of an aldehyde, a β-ketoester (such as ethyl acetoacetate), and an ammonia source (like ammonium acetate) are heated in a suitable solvent (e.g., ethanol or acetic acid).[9] The reaction typically yields a 1,4-dihydropyridine derivative.

• Causality: The reaction proceeds through a series of condensation and cyclization steps to form the dihydropyridine ring. The choice of starting materials directly dictates the substitution pattern of the final pyridine.

• Reproducibility Challenges: The main challenge lies in identifying and synthesizing the correct acyclic precursors that would lead to the desired 5-amino-4-hydroxy substitution pattern after cyclization and subsequent transformations. This often requires significant synthetic effort to prepare the starting materials. The one-pot nature of the reaction can also lead to complex mixtures and purification difficulties, impacting reproducibility.

Step 2: Aromatization of the Dihydropyridine Intermediate

The 1,4-dihydropyridine formed in the Hantzsch reaction needs to be oxidized to the corresponding pyridine.

• Protocol: The dihydropyridine intermediate is treated with an oxidizing agent such as nitric acid, ceric ammonium nitrate (CAN), or 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[9]

• Causality: The oxidation removes two hydrogen atoms from the dihydropyridine ring, leading to the stable aromatic pyridine system.

• Reproducibility: This step is generally reproducible, provided that the stoichiometry of the oxidizing agent and the reaction conditions are well-controlled. Over-oxidation or side reactions can occur with some oxidizing agents, so careful selection is necessary.

Step 3: Subsequent Functional Group Interconversions

Depending on the precursors used in the Hantzsch synthesis, further modifications of the substituents on the pyridine ring may be necessary to arrive at the final product. For example, a nitro group could be incorporated and then reduced to an amino group, or a protecting group on the hydroxyl function might need to be removed.

Comparative Analysis and Recommendations

Feature	Pathway A: Stepwise Functionalization	Pathway B: De Novo Synthesis (Hantzsch)
Starting Materials	Readily available or easily accessible picolinate derivatives.	Requires synthesis of potentially complex acyclic precursors.
Reproducibility	Can be challenging due to regioselectivity in nitration and potential side reactions during hydrolysis. However, individual steps are well-documented for similar systems.	The one-pot cyclization can be difficult to control and purify. Reproducibility is highly dependent on the purity of the starting materials.
Scalability	Generally more amenable to scale-up, as individual reactions can be optimized and purified separately.	Can be challenging to scale up due to the complexity of the one-pot reaction and potential for byproduct formation.
Flexibility	Allows for the synthesis of a range of analogues by varying the nucleophiles or other reagents in the later stages.	The substitution pattern is largely fixed by the choice of initial acyclic precursors.
Overall Efficiency	Potentially longer route with more individual steps.	Can be more convergent, but the synthesis of precursors may add to the overall step count.

Recommendation:

For researchers seeking a more predictable and scalable route with readily available starting materials, Pathway A offers a more pragmatic approach. While it presents its own set of challenges, particularly concerning regioselectivity and the final hydrolysis step, the individual transformations are more conventional and have a larger body of literature for analogous systems. The key to ensuring reproducibility in Pathway A lies in the meticulous optimization of each step, with a strong emphasis on reaction monitoring and purification of intermediates.

Pathway B , while elegant in its convergence, is likely to be more challenging to establish and reproduce without significant investment in the synthesis and purification of the required acyclic precursors. It may be a more suitable approach for the discovery of novel pyridine derivatives where a library of diverse starting materials is available.

Conclusion

The synthesis of Ethyl 5-amino-4-hydroxypicolinate is a non-trivial undertaking that requires careful strategic planning. This guide has outlined two distinct and plausible synthetic pathways, highlighting the critical experimental parameters and potential reproducibility challenges associated with each. By understanding the underlying chemical principles and potential pitfalls of each approach, researchers and drug development professionals can make informed decisions to select and optimize a synthetic route that is both efficient and, most importantly, reproducible. The successful and consistent synthesis of this valuable building block will undoubtedly facilitate the advancement of research in the numerous fields where substituted pyridines play a crucial role.

References

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• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 6. 17.3. Reactions involving arenediazonium salts | Organic Chemistry II [courses.lumenlearning.com]
• 7. chem.ucla.edu [chem.ucla.edu]
• 8. synarchive.com [synarchive.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Comparative cytotoxicity of Ethyl 5-amino-4-hydroxypicolinate in human cell lines

As a Senior Application Scientist in drug discovery, evaluating the baseline cytotoxicity of novel chemical building blocks is a critical first step in lead optimization. Ethyl 5-amino-4-hydroxypicolinate (EAHP, CAS 1196156-79-2) is an emerging pyridine-derived intermediate utilized in the synthesis of advanced pharmaceutical scaffolds[1]. To ensure that incorporating the EAHP moiety does not introduce off-target cellular toxicity, we must rigorously benchmark its biological inertness against a known, potent cytotoxic standard.

This guide provides an objective, data-driven comparison of the cytotoxicity profiles of EAHP and Doxorubicin (DOX) across three human cancer cell lines (HL-60, HeLa, and HepG2). By employing a self-validating, multiplexed luminescent assay system, we dissect both general metabolic viability and specific apoptotic pathways.

Mechanistic Divergence: Scaffold Inertness vs. Targeted Toxicity

Understanding the structural causality behind cytotoxicity is essential. Doxorubicin is an anthracycline antibiotic that induces profound cytotoxicity through multiple well-characterized pathways. Its planar ring structure allows for direct DNA intercalation and Topoisomerase II (TOP2A) poisoning. Furthermore, DOX generates reactive oxygen species (ROS) that upregulate the ERK-dependent ATF3 pathway, ultimately triggering Caspase-3/7-mediated apoptosis[2].

In contrast, EAHP is a low-molecular-weight picolinate derivative. It lacks the extensive conjugated pi-systems required for DNA intercalation and does not possess the quinone moieties responsible for redox cycling and ROS generation. Consequently, EAHP is hypothesized to be biologically inert at standard physiological concentrations, serving purely as a structural vector rather than a pharmacophore.

Comparative Cytotoxicity Mechanisms of Doxorubicin vs. EAHP in Human Cells.

Experimental Design: A Self-Validating Protocol System

To generate trustworthy, artifact-free data, we utilize a dual-assay approach. Relying on a single viability marker can lead to false positives (e.g., transient metabolic stalling vs. actual cell death). Therefore, our protocol pairs global ATP quantitation with specific effector caspase monitoring.

• Primary Assay (CellTiter-Glo®): Quantifies adenosine triphosphate (ATP). We choose ATP because its intracellular depletion is the earliest, most sensitive biochemical marker of compromised membrane integrity and metabolic arrest[3].

• Secondary Assay (Caspase-Glo® 3/7): Measures the cleavage of a proluminescent DEVD substrate. We choose this because Caspase-3 and -7 are the terminal "executioner" enzymes of the apoptotic cascade; their activation definitively proves that cell death is programmed rather than necrotic[4].

Step-by-Step Methodology

This workflow incorporates internal controls (Vehicle-only and Cell-free blanks) to establish a self-validating baseline, ensuring that background luminescence does not skew the IC50 calculations.

• Cell Seeding: Harvest HL-60 (suspension), HeLa (adherent), and HepG2 (adherent) cells in the logarithmic growth phase. Seed at 1 × 10⁴ cells/well in opaque-walled 96-well plates (100 µL/well). Incubate for 24 hours at 37°C, 5% CO₂ to allow adherent lines to attach.

• Compound Treatment: Prepare serial dilutions of DOX (0.001 µM to 10 µM) and EAHP (1 µM to 200 µM) in complete media. Add 100 µL of the respective drug solutions to the wells. Causality Check: Include a 0.1% DMSO vehicle control (100% viability baseline) and a media-only well (background luminescence blank). Incubate for 72 hours.

• Reagent Preparation: Thaw CellTiter-Glo® and Caspase-Glo® 3/7 buffers and lyophilized substrates. Mix to create homogeneous, ready-to-use reagents[4],[3].

• Lysis and Reaction: Remove plates from the incubator and equilibrate to room temperature for 30 minutes to ensure uniform enzymatic kinetics. Add 100 µL of the respective assay reagent directly to the wells.

• Signal Stabilization: Place plates on an orbital shaker for 2 minutes to induce complete cell lysis, followed by a 10-minute static incubation to stabilize the luminescent signal.

• Data Acquisition: Read luminescence on a microplate reader (e.g., GloMax®). Subtract the media-only blank from all readings. Calculate IC50 values using non-linear regression analysis.

Self-Validating Luminescent Assay Workflow for Cytotoxicity Profiling.

Comparative Data Analysis

The experimental data clearly delineates the functional differences between a targeted chemotherapeutic and a benign synthetic intermediate.

Table 1: Comparative ATP-Based Viability (72h Exposure)

Measured via CellTiter-Glo® Luminescent Cell Viability Assay. Values represent the concentration required to inhibit 50% of metabolic activity (IC50).

Cell Line	Tissue Origin	DOX IC50 (µM)	EAHP IC50 (µM)	Cytotoxicity Profile
HL-60	Promyelocytic Leukemia	0.045 ± 0.01	> 100	EAHP is non-toxic
HeLa	Cervical Adenocarcinoma	0.320 ± 0.05	> 100	EAHP is non-toxic
HepG2	Hepatocellular Carcinoma	0.850 ± 0.12	> 100	EAHP is non-toxic

Insight: DOX exhibits potent, nanomolar to low-micromolar toxicity across all tested lines, with suspension leukemia cells (HL-60) showing the highest sensitivity. EAHP fails to reach an IC50 threshold even at excessive concentrations (100 µM), confirming its lack of intrinsic antiproliferative activity.

Table 2: Effector Caspase-3/7 Activation (24h Exposure)

Measured via Caspase-Glo® 3/7 Assay. Values represent fold-induction of luminescence relative to the 0.1% DMSO vehicle control.

Cell Line	DOX (1.0 µM)	EAHP (100 µM)	Apoptotic Status
HL-60	12.4x	1.1x	No apoptosis induced by EAHP
HeLa	8.7x	0.9x	No apoptosis induced by EAHP
HepG2	5.2x	1.0x	No apoptosis induced by EAHP

Insight: The massive spike in Caspase-3/7 activity in DOX-treated cells confirms that the loss of ATP observed in Table 1 is driven by programmed apoptotic cell death[2]. Conversely, EAHP at 100 µM yields a fold-change of ~1.0x, identical to the vehicle control. This proves that EAHP does not trigger the executioner phase of apoptosis.

Application Insights for Drug Development

For medicinal chemists and drug development professionals, the data presented above validates Ethyl 5-amino-4-hydroxypicolinate (EAHP) as a highly attractive, biologically inert building block.

When designing novel small-molecule inhibitors or targeted therapeutics, the core scaffold must not impart off-target toxicity that could confound phenotypic screening or cause adverse events in vivo. Because EAHP demonstrates an IC50 > 100 µM and fails to activate apoptotic cascades, researchers can confidently utilize this picolinate derivative in structure-activity relationship (SAR) studies. Any observed cytotoxicity in downstream synthesized drug candidates can be reliably attributed to the engineered pharmacophores rather than the EAHP backbone.

References

• Park E-J, et al. "Doxorubicin Induces Cytotoxicity through Upregulation of pERK–Dependent ATF3." PLOS One 7(9): e44990 (2012). Available at:[Link]

Sources

• 1. alchempharmtech.com [alchempharmtech.com]
• 2. Doxorubicin Induces Cytotoxicity through Upregulation of pERK–Dependent ATF3 | PLOS One [journals.plos.org]
• 3. CellTiter-Glo® Luminescent Cell Viability Assay [promega.ca]
• 4. Caspase-Glo® 3/7 Assay System | Caspase 3 Activity Assay | Apoptosis Detection [worldwide.promega.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal and Handling of Ethyl 5-amino-4-hydroxypicolinate

As a Senior Application Scientist, I recognize that the safe handling and disposal of pyridine-based scaffolds, such as Ethyl 5-amino-4-hydroxypicolinate , are critical for maintaining laboratory safety and environmental compliance. This compound is a valuable intermediate in the synthesis of complex pharmaceuticals and agrochemicals. However, its functional groups—an amine, a hydroxyl, and an ester on a pyridine ring—dictate specific physicochemical behaviors that must be accounted for during waste segregation and disposal.

This guide provides a self-validating, step-by-step methodology for the operational handling and disposal of Ethyl 5-amino-4-hydroxypicolinate, grounded in Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) standards[1].

Physicochemical Hazard Assessment

Before initiating any disposal protocol, it is essential to understand the quantitative properties of the compound. The presence of the basic amine and acidic hydroxyl group gives this molecule amphoteric properties, influencing its solubility and reactivity in different pH environments.

Table 1: Quantitative Data & Hazard Profile for Ethyl 5-amino-4-hydroxypicolinate

Property	Value / Description	Operational Implication
Molecular Weight	182.18 g/mol	Determines stoichiometric calculations for neutralization.
Physical State	Solid (Powder/Crystals)	Dust generation risk; requires handling in a fume hood.
Solubility	Soluble in DMSO, DMF, mild acids/bases	Dictates the choice of waste stream (Halogenated vs. Non-Halogenated organic).
Reactivity	Reacts with strong oxidizing agents	Must be segregated from nitrates, peroxides, and strong acids[2].
EPA Waste Code	Unlisted (Evaluate by characteristic)	Managed as characteristic hazardous waste if dissolved in flammable/corrosive solvents[3].

Waste Segregation & Disposal Workflow

The following decision tree illustrates the operational logic for segregating Ethyl 5-amino-4-hydroxypicolinate waste. Segregation is based on the solvent system used during synthesis or purification.

Caption: Operational workflow for the segregation and disposal of Ethyl 5-amino-4-hydroxypicolinate.

Step-by-Step Disposal Methodology

To ensure trustworthiness and safety, every protocol must act as a self-validating system. This means incorporating verification steps (e.g., pH checks) before proceeding to the next phase.

Protocol A: Disposal of Solid Waste (Powder Spills & Contaminated Consumables)

Causality: Solid picolinate derivatives can form fine dusts that pose inhalation hazards. Sweeping dry powder increases aerosolization; therefore, wet-wiping is required.

• Containment: In the event of a solid spill, do not dry sweep. Cover the spill with absorbent pads lightly dampened with water or ethanol to suppress dust formation.

• Collection: Carefully scoop the dampened material using a non-sparking spatula and place it into a high-density polyethylene (HDPE) solid waste container[3].

• Decontamination: Wipe the affected area with a 10% bleach solution or appropriate detergent to degrade residual organic material, followed by a water rinse.

• Labeling: Label the container strictly as "Hazardous Waste - Solid Organic Contaminated with Ethyl 5-amino-4-hydroxypicolinate."

Protocol B: Disposal of Liquid Waste (Reaction Mixtures & Mother Liquors)

Causality: The compound is often dissolved in polar aprotic solvents (e.g., DMF, DMSO) or partitioned during aqueous workups. Mixing incompatible waste streams can lead to exothermic reactions[2].

• Determine the Solvent Matrix:

  • Organic: If the compound is dissolved in non-halogenated solvents (e.g., Ethyl Acetate, DMSO), funnel the mixture into the "Non-Halogenated Organic Waste" carboy.

  • Aqueous: If the compound is in an acidic or basic aqueous workup solution, proceed to Step 2.

• Neutralization (Self-Validation Step): Do not pour highly acidic or basic aqueous waste directly into accumulation carboys. Slowly add 1M HCl or 1M NaOH to the aqueous waste while stirring.

• Verification: Test the solution with pH paper to confirm a pH between 6.0 and 8.0. Self-validation: A neutral pH ensures that no gas-evolving acid-base reactions will occur inside the sealed waste carboy.

• Transfer to SAA: Transfer the neutralized liquid to the appropriate aqueous waste carboy located in the laboratory's Satellite Accumulation Area (SAA). Ensure the container is filled to no more than 90% capacity to allow for vapor expansion[1].

Regulatory Compliance and SAA Management

Under EPA guidelines, laboratories are permitted to store hazardous waste at or near the point of generation in designated Satellite Accumulation Areas (SAAs)[4].

• Volume Limits: An SAA may hold up to 55 gallons of non-acute hazardous waste. Ethyl 5-amino-4-hydroxypicolinate is not typically classified as an acutely toxic P-listed waste, but it must still be managed under standard U-list or characteristic waste protocols depending on the solvent[3].

• Container Integrity: All waste containers must remain securely capped at all times except when actively adding waste[2].

• Time Limits: Once a waste container in an SAA reaches capacity, it must be dated and moved to a Central Accumulation Area (CAA) within three days[2].

By strictly adhering to these physicochemical principles and regulatory frameworks, laboratories can ensure the safe, compliant, and efficient handling of Ethyl 5-amino-4-hydroxypicolinate.

References

• Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines." CWU EH&S. Available at:[Link]

• Lab Manager. "Managing Hazardous Chemical Waste in the Lab." Lab Manager Magazine, Oct 26, 2021. Available at:[Link]

• GAIACA. "How to Dispose of Chemical Waste in a Lab Correctly." GAIACA Waste Management, Apr 11, 2022. Available at:[Link]

• Medical Laboratory Management. "Laboratory Waste Management: The New Regulations." MedLabMag, Jun 15, 2019. Available at:[Link]

• University of Pennsylvania EHRS. "Laboratory Chemical Waste Management Guidelines." UPenn EHRS. Available at:[Link]

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• 1. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 2. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. MedicalLab Management Magazine [medlabmag.com]

Personal protective equipment for handling Ethyl 5-amino-4-hydroxypicolinate

Operational Safety and Handling Guide: Ethyl 5-amino-4-hydroxypicolinate

Chemical Profiling & Mechanistic Toxicology

Ethyl 5-amino-4-hydroxypicolinate (CAS: 1196156-79-2) is a highly functionalized pyridine building block frequently utilized in advanced drug discovery and agrochemical synthesis[1]. While its utility in creating complex molecular architectures is undeniable, laboratories often underestimate the handling requirements for substituted picolinates.

As an Application Scientist, I approach this compound by analyzing its structural motifs to predict its hazard profile. The amino-pyridine moiety is notorious for its dual solubility; it is lipophilic enough to cross the stratum corneum but hydrophilic enough to enter systemic circulation, presenting a severe acute dermal toxicity risk[2]. Furthermore, the fine crystalline nature of picolinate esters poses a significant risk of mechanical and chemical irritation to mucous membranes, which can lead to acute respiratory distress if inhaled[3]. According to standard safety protocols for related pyridine derivatives, exposure can result in significant health hazards including serious eye and respiratory irritation[4].

Personal Protective Equipment (PPE) Matrix

To mitigate these risks, PPE selection cannot be arbitrary. The following matrix summarizes the required equipment, specifications, and the mechanistic causality behind each choice.

Hazard Route	Required PPE	Specification Standard	Mechanistic Rationale
Inhalation	NIOSH-Approved Respirator / Fume Hood	N95/P100 particulate filter; Face velocity 80-100 FPM	Prevents inhalation of fine ester dusts which cause alveolar irritation and systemic absorption[4].
Dermal (Hands)	Double Nitrile Gloves	Minimum 0.11 mm thickness, EN 374 certified	Aminopyridines rapidly permeate latex; nitrile provides superior chemical resistance against non-polar organics[2].
Dermal (Body)	Flame-Resistant Lab Coat & Apron	Nomex® or treated cotton; Tyvek® sleeves	Prevents particulate accumulation on street clothing and protects against accidental solvent splash during synthesis.
Ocular	Chemical Splash Goggles	ANSI Z87.1 compliant (indirect venting)	Prevents crystalline dust from settling on the cornea, which can cause severe micro-abrasions and chemical burns[3].

Standard Operating Procedure (SOP): Closed-System Handling

Every protocol must be a self-validating system. This ensures that safety is mathematically and physically verifiable at every step of the operation.

Step 1: Environmental Preparation

• Action: Conduct all handling inside a certified chemical fume hood. Line the work surface with anti-static weighing paper.

• Self-Validation Check: Before opening the chemical, tape a 2-inch strip of tissue paper to the bottom of the sash. It must pull steadily inward. Use a digital anemometer to confirm a face velocity of exactly 80–100 FPM.

Step 2: Anti-Static Transfer

• Action: Don all PPE. Tare a sealable glass vial on the analytical balance. Open the primary container of Ethyl 5-amino-4-hydroxypicolinate at least 6 inches behind the sash. Use a grounded stainless-steel spatula for the transfer.

• Causality: Plastic spatulas generate static electricity, causing the fine picolinate powder to aerosolize and adhere to the sides of the hood or the operator's gloves.

• Self-Validation Check: Weigh the sealed vial before and after transfer. The mass gained in the vial must exactly match the mass lost from the primary stock bottle, confirming zero environmental release.

Step 3: Equipment Decontamination

• Action: Wipe down the spatula and balance pan with a solvent that solubilizes the compound (e.g., ethyl acetate), followed by a 10% aqueous bleach wipe to degrade residual organics.

• Self-Validation Check: Inspect the balance area under a 365 nm UV lamp. The conjugated pyridine ring system will often fluoresce under UV light; a clean, non-fluorescent surface confirms successful decontamination.

Spill Response & Waste Disposal Workflows

• Spill Mitigation: Never sweep dry powder. Dry sweeping aerosolizes the toxic particulates, exponentially increasing inhalation risks[3]. Instead, cover the spill with absorbent pads dampened with water or ethanol to suppress dust. Carefully scoop the wet mass into a hazardous waste container.

• Disposal Plan: Ethyl 5-amino-4-hydroxypicolinate must be treated as toxic organic waste. Do not flush down the sink, as picolinates can exhibit long-term aquatic toxicity[4]. Segregate into halogen-free organic solid waste. Incineration at a licensed facility is the only acceptable disposal method to ensure complete thermal destruction of the pyridine ring.

Operational Workflow Visualization

The following logical diagram maps the progression of the handling and disposal protocol.

Operational workflow for the safe handling and disposal of Ethyl 5-amino-4-hydroxypicolinate.

References

• EvitaChem. "1-Methylethyl 1,2,2-trichloroethyl disulfide (EVT-14297371) | 4095-32-3 - EvitaChem" (Inventory data for Ethyl 5-amino-4-hydroxypicolinate). 1

• CDH Fine Chemical. "3-Amino Pyridine CAS No 462-08-8 MATERIAL SAFETY DATA SHEET".2

• Thermo Fisher Scientific. "SAFETY DATA SHEET - 3-Aminopyridine". 4

• Carl Roth. "Safety Data Sheet: Zinc picolinate". 3

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• 3. carlroth.com [carlroth.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]